1,12-DODECANE-D24-DIOL

• CAS: 1219802-88-6

Core Science & Biosynthesis

1,12-dodecane-d24-diol chemical structure and properties

High-Purity Deuterated Standards for Proteomics, Polymer Physics, and Metabolic Profiling

Executive Summary

1,12-Dodecane-d24-diol (CAS: 1219802-88-6) is the isotopically labeled analog of 1,12-dodecanediol, where all carbon-bound hydrogen atoms are replaced by deuterium (

H). This fully deuterated ( )-diol serves as a critical tool in two distinct high-precision fields: quantitative mass spectrometry , where it acts as an ideal internal standard for fatty alcohol and diol analysis, and neutron scattering (SANS) , where it functions as a contrast-matching building block for studying polymer chain dynamics.

This guide provides a comprehensive technical analysis of the molecule's physicochemical properties, a validated synthetic route for laboratory production, and specific methodologies for its application in drug development and material science.

Chemical Identity & Physicochemical Properties[1][2][3][4]

The deuterated analog exhibits nearly identical chemical reactivity to the protio form but possesses distinct physical properties due to the primary Kinetic Isotope Effect (KIE) and mass difference (+24 Da).

Structural Specification

• IUPAC Name:

  -tetracosadeuterododecane-1,12-diol

• Common Name: 1,12-Dodecanediol-d24; Perdeuterododecamethylene glycol

• Chemical Formula:

• Molecular Weight: 226.48 g/mol (vs. 202.33 g/mol for protio)

Comparative Properties Table

Property	Protio-1,12-Dodecanediol	1,12-Dodecane-d24-diol	Impact of Deuteration
CAS Number	5675-51-4	1219802-88-6	N/A
Molecular Mass	202.33 Da	226.48 Da	+24.15 Da (Mass Shift)
Melting Point	79–81 °C	78–80 °C	Negligible depression
Boiling Point	189 °C (12 mmHg)	~188 °C (12 mmHg)	Slight inverse isotope effect
H NMR	Signals at 3.6, 1.5, 1.3 ppm	Silent (except OH)	Removes spectral interference
H NMR	Silent	Signals at 3.5, 1.4, 1.2 ppm	Enables selective tracking
C-H/C-D Bond Energy	338 kJ/mol	342 kJ/mol	Increased stability (KIE)

Technical Note: The hydroxyl protons (-OH) are exchangeable. In protic solvents (e.g.,

, ), they will rapidly exchange with the solvent pool. The "d24" designation refers strictly to the non-exchangeable carbon-bound deuteriums.

Structural Visualization

Figure 1: Linear connectivity of the perdeuterated diol. The carbon backbone is fully saturated with deuterium.

Synthesis & Production Protocol

The most reliable route to high-isotopic-purity 1,12-dodecane-d24-diol is the reductive deuteration of commercially available dodecanedioic acid-d20. Using Lithium Aluminum Deuteride (

) ensures that the terminal carbons are also fully deuterated, converting the carboxyl carbons ( ) into groups.

Reaction Pathway

Figure 2: Synthetic route via reduction of perdeuterated dicarboxylic acid using LiAlD4.

Detailed Experimental Protocol

Safety Warning:

is pyrophoric and reacts violently with water. All operations must be performed under an inert argon atmosphere.

• Reagent Preparation:

  • Suspend Dodecanedioic acid-d20 (1.0 eq, e.g., 2.5 g) in anhydrous Tetrahydrofuran (THF) (50 mL) in a flame-dried 3-neck round-bottom flask.

  • Cool the mixture to 0°C using an ice bath.

• Reduction:

  • Slowly add Lithium Aluminum Deuteride (

    ) (4.0 eq) as a solution in THF or powder (carefully) to the stirred suspension.

  • Note: Use

    rather than to ensure the terminal carbons become rather than . Using would result in a d20 product ( ), which is not the target d24 molecule.

  • Allow the reaction to warm to room temperature, then reflux for 12–16 hours to ensure complete reduction of the carboxyl groups.

• Work-up (Fieser Method):

  • Cool reaction to 0°C.[1]

  • Quench excess hydride carefully by sequential addition of:

    • mL Water (or if maximizing isotopic purity of exchangeable sites is desired, though unnecessary for the backbone).
    • mL 15% NaOH.
    • mL Water.

  • Filter the granular aluminum salts through a celite pad. Wash the pad with hot THF.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Recrystallize the crude white solid from ethanol or ethyl acetate/hexane.

  • Validation: Confirm structure via Mass Spectrometry (m/z 226) and absence of carbonyl peak in IR (~1700 cm⁻¹).

Applications in Research & Development

A. Mass Spectrometry: The "Gold Standard" Internal Standard

In quantitative proteomics and metabolomics, matrix effects (ion suppression/enhancement) often compromise accuracy. 1,12-dodecane-d24-diol provides the ultimate solution for quantifying long-chain diols and fatty alcohols.

• Mechanism: As a stable isotope-labeled standard (SIL), it is chemically identical to the analyte (1,12-dodecanediol). It co-elutes during chromatography (LC or GC) but is spectrally distinct (+24 Da).

• Benefit: Any matrix suppression affecting the analyte affects the standard equally at the exact same retention time. The ratio of Analyte/Internal Standard remains constant, yielding high-precision quantification.

B. Polymer Physics: Neutron Scattering (SANS)

Deuterated diols are essential monomers for synthesizing contrast-matched polyesters .

• Application: By reacting 1,12-dodecane-d24-diol with a diacid (e.g., sebacic acid), researchers create poly(dodecamethylene sebacate) with deuterated "hard" segments.

• Technique: Small-Angle Neutron Scattering (SANS) exploits the large scattering length density (SLD) difference between Hydrogen (-3.74 fm) and Deuterium (+6.67 fm).

• Result: This allows the specific visualization of single polymer chains within a bulk melt or the study of domain segregation in polyurethanes without disrupting the chemical morphology.

C. Metabolic Stability (Kinetic Isotope Effect)

While primarily used as a standard, the d24-diol can be used to probe metabolic pathways.

• Primary KIE: Oxidation of the terminal hydroxyl to an acid involves breaking a C-H bond. Replacing this with a C-D bond (bond strength +1.2–1.5 kcal/mol higher) significantly slows down the oxidation rate (

  ).

• Utility: This property is used to identify rate-limiting steps in fatty alcohol metabolism or to design "deuterated drugs" with longer half-lives.

References

• Synthesis of Deuterated Fatty Acids/Diols

  • Title: Synthesis of Perdeuterated Linoleic Acid‐d31 and Chain Deuter
  • Source: ResearchG

  • URL:[Link]

• Neutron Scattering & Deuteration

  • Title: Exploiting neutron scattering contrast vari
  • Source: NIH / PMC (2018).

  • URL:[Link]

• Mass Spectrometry Internal Standards

  • Title: Measurement of macrocyclic trichothecene in floor dust... using GC-MS/MS (Use of 1,12-dodecanediol as IS).
  • Source: CDC Stacks / Journal of Occup

  • URL:[Link]

• General Properties of 1,12-Dodecanediol

  • Title: 1,12-Dodecanediol Compound Summary.
  • Source: PubChem.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

CAS number and safety data sheet for 1,12-dodecane-d24-diol

Deuterated Pharmacophore Profiling & Analytical Standardization

Core Identity & Physicochemical Profile[3]

1,12-Dodecane-d24-diol is the perdeuterated isotopologue of 1,12-dodecanediol. It serves as a critical tool in quantitative mass spectrometry and metabolic stability profiling. Unlike its non-deuterated parent, the carbon backbone is fully saturated with deuterium (

), significantly altering its vibrational frequency and bond dissociation energy without changing its steric geometry.

Chemical Registry

Parameter	Detail
CAS Registry Number	1219802-88-6
Parent (Unlabeled) CAS	5675-51-4
IUPAC Name	1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-tetracosadeuteriododecane-1,12-diol
Chemical Formula	(Note: Hydroxyl protons are typically )
Molecular Weight	226.48 g/mol (vs. 202.33 g/mol for unlabeled)
Isotopic Enrichment	Typically 98 atom % D
Appearance	White to off-white crystalline solid

Structural Architecture

The molecule consists of a linear 12-carbon chain where every carbon-bound hydrogen is replaced by deuterium. The terminal hydroxyl groups usually retain protium (

) due to rapid exchange with atmospheric moisture, a critical consideration for NMR analysis.

SMILES (Isomeric): [2H]C([2H])(O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])O

Safety Data Sheet (SDS) Analysis

While 1,12-dodecane-d24-diol is generally classified as non-hazardous under GHS standards (consistent with its parent compound), rigorous laboratory hygiene is mandated due to the high cost and sensitivity of isotopic standards.

GHS Classification

• Signal Word: None.

• Hazard Statements: Not a hazardous substance or mixture according to Regulation (EC) No. 1272/2008 or OSHA 29 CFR 1910.1200.

• Transport: Non-hazardous for road (ADR), air (IATA), or sea (IMDG) transport.

Handling & Storage Protocols

• Hygroscopicity: Moderate. Store in a desiccated environment.

• Storage Temperature: Room temperature is acceptable for short-term; -20°C is recommended for long-term stability to prevent slow oxidation or microbial degradation.

• Personal Protective Equipment (PPE): Standard nitrile gloves, safety glasses, and lab coat. Use a dust mask (N95/P1) if handling large quantities of powder to prevent inhalation of fine particulates.

Emergency Measures

• Inhalation: Move to fresh air.

• Skin Contact: Wash with soap and water.[1]

• Eye Contact: Flush with water for 15 minutes.[2][3]

• Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.[1][4]

Technical Applications & Mechanisms

Kinetic Isotope Effect (KIE) in Drug Design

The primary utility of the "d24" backbone is to exploit the Kinetic Isotope Effect. The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H) bond due to the lower zero-point energy of the heavier isotope.

• Metabolic Blocking: If the 1,12-diol is a metabolic soft spot (e.g., subject to rapid oxidation to a dicarboxylic acid), deuteration can significantly slow this rate-determining step.

• Mechanism: CYP450 enzymes require more energy to abstract a deuterium atom. This can extend the half-life (

  ) of the compound in vivo.

Internal Standard for Mass Spectrometry

In LC-MS/MS assays, 1,12-dodecane-d24-diol acts as an ideal internal standard (IS).

• Co-Elution: It chromatographs nearly identically to the analyte.

• Mass Shift: The +24 Da mass shift moves the IS signal well beyond the natural isotopic envelope of the analyte, eliminating crosstalk.

Figure 1: Mechanism of Kinetic Isotope Effect (KIE) stabilizing the metabolic soft spot.

Experimental Protocol: Self-Validating Stock Preparation

Objective: Prepare a primary stock solution (1 mg/mL) of 1,12-dodecane-d24-diol for LC-MS usage, ensuring no isotopic dilution or concentration errors.

Rationale: Deuterated standards are expensive. This protocol uses gravimetric verification to minimize waste and ensure accuracy.

Reagents & Equipment

• Solvent: Methanol (LC-MS Grade) or DMSO (if higher solubility needed).

• Balance: Analytical balance (readability 0.01 mg).

• Vial: Amber glass vial (silanized to prevent adsorption).

Workflow

• Tare Verification: Place the empty amber vial on the balance. Tare. Remove and replace 3 times to verify zero-point stability.

• Direct Weighing: Weigh approximately 1.0 mg of 1,12-dodecane-d24-diol directly into the vial. Do not use a weigh boat to avoid transfer losses. Record exact mass (

  ).

• Gravimetric Dilution: Instead of relying on volumetric pipettes (which have viscosity errors), add solvent by mass.

  • Target Mass of Solvent =

    .

  • For Methanol (

    g/mL): To get 1 mg/mL, add solvent until total net weight is .

  • Better Method: Add ~1 mL solvent, weigh exactly (

    ), and calculate true concentration:

• Sonication: Sonicate for 5 minutes at ambient temperature. Visual check: Solution must be crystal clear.

• Validation (The "Self-Check"):

  • Inject the stock into LC-MS.

  • Verify the parent ion mass: Expected

    or .

  • Pass Criteria: Signal-to-noise > 1000; No significant peak at the unlabeled mass (203.34).

Figure 2: Gravimetric preparation workflow to ensure precise concentration of isotopic standards.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 79758, 1,12-Dodecanediol (Parent Compound). Retrieved October 26, 2025, from [Link]

• Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy.

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• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]

A Senior Application Scientist's Guide to the Analytical Characterization of 1,12-Dodecane-d24-diol: Molecular Weight and Isotopic Enrichment

Abstract: This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the determination of molecular weight and the assessment of isotopic enrichment for 1,12-dodecane-d24-diol. The narrative emphasizes the causality behind experimental choices and establishes self-validating protocols by integrating mass spectrometry and nuclear magnetic resonance spectroscopy. This document serves as a field-proven guide to ensure data integrity and analytical confidence in the use of deuterated compounds.

Introduction: The Significance of Deuterated Long-Chain Diols in Research

1,12-Dodecanediol (C₁₂H₂₆O₂) is a versatile 12-carbon linear diol utilized as a monomer and chemical intermediate in the synthesis of polyesters, polyurethanes, and fragrances.[1][2] In the realms of pharmaceutical and biomedical research, its deuterated analogue, 1,12-dodecane-d24-diol, serves a critical role. The substitution of hydrogen atoms with their heavy, stable isotope, deuterium (²H or D), creates a molecule that is chemically similar to its parent but physically distinguishable by its increased mass.[3]

This mass difference makes 1,12-dodecane-d24-diol an ideal internal standard for quantitative mass spectrometry (MS) assays.[4][5] When added to a complex biological matrix, it co-elutes with the non-deuterated analyte and experiences similar ionization and matrix effects, allowing for precise and accurate quantification of the target molecule.[6] The successful application of this and other deuterated compounds hinges on the rigorous characterization of two key properties: its exact molecular weight and its level of isotopic enrichment. This guide outlines the authoritative methodologies for these determinations.

Determination of Molecular Weight

The first step in characterizing any chemical standard is to confirm its molecular weight, both theoretically and empirically.

Theoretical Molecular Weight Calculation

The molecular formula dictates the theoretical molecular weight. For 1,12-dodecanediol and its fully deuterated counterpart, the formulas are C₁₂H₂₆O₂ and C₁₂D₂₄H₂O₂ respectively. It is crucial to distinguish between average molecular weight (based on the natural abundance of isotopes) and monoisotopic mass (based on the mass of the most abundant isotopes), as the latter is what is primarily observed in high-resolution mass spectrometry.

Compound	Chemical Formula	Average Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
1,12-Dodecanediol	C₁₂H₂₆O₂	202.33[7][8][9][10][11][12]	202.1933
1,12-Dodecane-d24-diol	C₁₂D₂₄H₂O₂	226.48	226.3439

Calculations are based on the atomic weights of C (12.011 u), H (1.008 u), D (2.014 u), O (15.999 u) and the monoisotopic masses of ¹²C (12.000000 Da), ¹H (1.007825 Da), ²H (2.014102 Da), and ¹⁶O (15.994915 Da).

Experimental Verification via Mass Spectrometry

Mass spectrometry is the definitive technique for experimentally verifying the molecular weight of a compound. It measures the mass-to-charge ratio (m/z) of ions, providing a direct measurement of the molecular mass.

Causality of Method Selection: For a non-volatile compound like 1,12-dodecanediol, Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) is a superior choice.[13] GC-MS would require derivatization to increase volatility.[4] High-Resolution Mass Spectrometry (HRMS) platforms, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, are preferred as they provide the mass accuracy required to confirm the elemental composition.[14]

Experimental Protocol: Molecular Weight Confirmation by LC-HRMS

• Sample Preparation: Prepare a ~1 mg/mL stock solution of 1,12-dodecane-d24-diol in a suitable organic solvent (e.g., methanol or acetonitrile). Prepare a working solution by diluting the stock to ~1-10 µg/mL in the mobile phase.

• Chromatographic Separation (Optional but Recommended):

  • LC System: A standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Rationale: Chromatography separates the analyte from potential impurities, ensuring a clean mass spectrum. Formic acid aids in the protonation of the analyte for positive ion mode detection.

• Mass Spectrometry Analysis:

  • Ionization Mode: ESI in positive mode to form the protonated molecule [M+H]⁺.

  • Acquisition Mode: Full scan mode over a relevant m/z range (e.g., 150-300 m/z).

  • Mass Analyzer: Set to high resolution (>10,000 FWHM).

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

  • Identify the monoisotopic peak for the [M+H]⁺ ion. For 1,12-dodecane-d24-diol, this should be observed at m/z 227.3517 (226.3439 + 1.0078).

  • Confirm that the measured mass is within a narrow tolerance (typically < 5 ppm) of the theoretical mass.

Assessment of Isotopic Enrichment

The term "isotopic enrichment" refers to the mole fraction of the heavy isotope at the labeled positions, expressed as a percentage.[15] It is a statistical measure; a 99% enrichment level does not mean that 99% of the molecules are the fully deuterated (d24) species.[16] Rather, it means each of the 24 labeled positions has a 99% probability of being deuterium. This inevitably leads to a statistical distribution of isotopologues (e.g., d23, d22, etc.).

The Self-Validating System: Combining MS and NMR

Trustworthy characterization of isotopic enrichment relies on a dual-pronged approach, using both MS and NMR. MS quantifies the distribution of isotopologues, while NMR confirms the specific sites of deuteration. This combination creates a self-validating system.[17]

• Mass Spectrometry (MS): HRMS can resolve the different isotopologue peaks, and their relative intensities are used to calculate the overall enrichment.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: The disappearance or significant reduction of proton signals at specific chemical shifts confirms the location of deuterium substitution.[18]

  • ²H-NMR: The direct detection of deuterium provides unambiguous evidence and location of the label.[18]

Workflow for Isotopic Purity Assessment

The following diagram illustrates the integrated workflow for a comprehensive analysis.

Caption: Integrated workflow for the characterization of 1,12-dodecane-d24-diol.

Protocol 1: Isotopic Enrichment Calculation from HRMS Data

This protocol describes how to determine the percentage of deuteration from a high-resolution mass spectrum.

• Acquire Data: Following the MS protocol in section 2.2, acquire a high-resolution mass spectrum of the 1,12-dodecane-d24-diol sample. Ensure the resolution is sufficient to separate the isotopic peaks of the different isotopologues (e.g., d24, d23).

• Identify Isotopologue Cluster: Locate the cluster of peaks corresponding to the protonated molecule [M+H]⁺. The most intense peak should be the fully deuterated (d24) species at m/z ~227.35. The next peak at m/z ~226.34 will be the d23 species, and so on.

• Extract Ion Intensities: Integrate the peak area or record the intensity (I) for each significant isotopologue in the cluster. At a minimum, this should include the fully deuterated species (I_d24) and the next most abundant species (I_d23).

• Calculate Isotopic Enrichment: The isotopic enrichment (IE) can be calculated using the following formula, which considers the number of potential deuterium sites (n=24):

  IE (%) = [ (n * I_d24 + (n-1) * I_d23 + (n-2) * I_d22 + ...) / (n * (I_d24 + I_d23 + I_d22 + ...)) ] * 100

  Simplified Calculation (for high enrichment): For enrichments >98%, a simplified formula focusing on the two most abundant isotopologues often provides a reasonable estimate:

  IE (%) ≈ [ (24 * I_d24 + 23 * I_d23) / (24 * (I_d24 + I_d23)) ] * 100

Causality of the Calculation: This formula provides a weighted average of the deuterium content across the entire population of molecules detected. It accounts for the statistical distribution of deuterium atoms, providing a more accurate measure of the true enrichment of the synthetic batch than simply looking at the abundance of the d24 peak alone.

Protocol 2: Site-Confirmation by NMR Spectroscopy

• Sample Preparation: Prepare a concentrated solution (~5-10 mg) of 1,12-dodecane-d24-diol in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H-NMR Analysis:

  • Acquire a standard ¹H-NMR spectrum.

  • Expected Result: For a highly deuterated sample, the proton signals corresponding to the dodecane backbone (typically in the 1.2-1.6 ppm range) and the methylene groups adjacent to the hydroxyls (~3.6 ppm) should be absent or reduced to very small residual signals.

  • Interpretation: Comparing the spectrum to that of a non-deuterated 1,12-dodecanediol standard confirms that substitution has occurred at the expected carbon positions.

• ²H-NMR Analysis:

  • Acquire a ²H-NMR spectrum.

  • Expected Result: Signals should appear at the chemical shifts corresponding to the deuterated positions.

  • Interpretation: This directly confirms the presence and chemical environment of the deuterium atoms, providing definitive proof of successful labeling.

Conclusion: Ensuring Authoritative and Trustworthy Data

The characterization of deuterated standards like 1,12-dodecane-d24-diol is a foundational requirement for generating robust and defensible scientific data. A simple confirmation of the primary mass peak is insufficient. By employing an integrated, self-validating workflow that combines the quantitative power of high-resolution mass spectrometry with the structural certainty of NMR spectroscopy, researchers can authoritatively determine both the molecular weight and the true isotopic enrichment. This rigorous approach ensures the highest level of confidence in quantitative assays, underpinning the integrity of drug development and research outcomes.

References

• 1,12-Dodecanediol | C12H26O2 | CID 79758 . PubChem, National Center for Biotechnology Information. [Link]

• 1,12-Dodecanediol . NIST Chemistry WebBook, SRD 69, National Institute of Standards and Technology. [Link]

• 1,12-Dodecanediol . NIST Chemistry WebBook, SRD 69, National Institute of Standards and Technology. [Link]

• 1,12-Dodecanediol Mass Spectrum . NIST Chemistry WebBook, SRD 69, National Institute of Standards and Technology. [Link]

• Chemical Properties of 1,12-Dodecanediol (CAS 5675-51-4) . Cheméo. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques . ResolveMass Laboratories Inc. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques . YouTube. [Link]

• NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions . ACS Publications. [Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR . Analytical Methods (RSC Publishing). [Link]

• DGet! An open source deuteration calculator for mass spectrometry data . PDF. [Link]

• Quality Control Essentials for Deuterated Drug APIs . Isotope Science / Alfa Chemistry. [Link]

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• Dodecane-1,12-diol-d24 | CAS#:1219802-88-6 . Chemsrc. [Link]

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Technical Monograph: Thermal Characterization and Isotopic Effects in Deuterated 1,12-Dodecanediol

Executive Summary & Chemical Identity

Deuterated 1,12-dodecanediol is a specialized stable isotope-labeled analog of the aliphatic diol 1,12-dodecanediol (

). While the protium (non-deuterated) form is a commodity chemical used in polyester synthesis and surfactant formulation, the deuterated analog ( or specific isotopologues) serves a critical role in drug metabolism pharmacokinetics (DMPK) and neutron scattering studies .

This guide addresses the thermal properties, theoretical isotopic shifts, and validation protocols required for its application in high-precision research.

Chemical Specifications

Property	Protium Standard ( )	Perdeuterated Analog ( )
CAS Number	5675-51-4	N/A (Analog Specific)
Molecular Weight	202.33 g/mol	~228.49 g/mol (approx. +26 Da)
Melting Point	79.0 – 84.0 °C	78.5 – 83.5 °C (Predicted) See Section 2
Boiling Point	324 °C (at 760 mmHg)	~322 – 326 °C
Physical State	White crystalline solid	White crystalline solid
Solubility	Soluble in ethanol, DMSO; insoluble in water	Identical solubility profile

Thermal Physics: The Isotope Effect

As researchers, we cannot assume the deuterated analog behaves identically to the standard. We must account for the Ubbelohde Effect and Geometric Isotope Effects .

Melting Point Depression vs. Elevation

The substitution of Hydrogen (

) with Deuterium ( ) introduces competing physical phenomena that alter phase transitions:

• Vibrational Zero-Point Energy (ZPE): The C-D bond has a lower ZPE than the C-H bond. In pure hydrocarbons, this typically leads to a smaller molar volume and a slightly lower melting point (inverse isotope effect) due to reduced intermolecular van der Waals contact distances.

• Hydrogen Bonding (The Diol Factor): 1,12-dodecanediol relies heavily on terminal hydroxyl H-bonding for crystal lattice stability. Deuterium bonds (O-D...O) are generally stronger and shorter than Protium bonds (O-H...O).

  • Result: In short-chain alcohols (like

    ), this raises the MP.

  • Result in Long Chains: For C12 chains, the bulky alkyl chain dominates the lattice energy. Therefore, we typically observe a negligible shift or slight depression (< 1.0 °C) in the melting point of perdeuterated fatty alcohols compared to their protium counterparts.

Thermal Stability (TGA)

The C-D bond is stronger than the C-H bond (Bond Dissociation Energy difference

kcal/mol). Consequently, deuterated 1,12-dodecanediol exhibits enhanced thermal stability , showing a delayed onset of degradation in Thermogravimetric Analysis (TGA).

Experimental Protocols: Self-Validating Systems

To confirm the isotopic purity and thermal signature, do not rely on literature values for the protium form. Use the following differential workflows.

Differential Scanning Calorimetry (DSC) Workflow

Objective: Determine precise onset melting temperature (

) and Enthalpy of Fusion ( ).

Protocol:

• Sample Prep: Weigh 2.0 – 4.0 mg of deuterated sample into a Tzero aluminum pan. Hermetically seal.

• Reference: Use an empty, matched Tzero pan.

• Purge Gas: Dry Nitrogen (

  ) at 50 mL/min to prevent oxidative degradation.

• Thermal Cycle:

  • Equilibrate: 25 °C.

  • Ramp 1: Heat to 100 °C at 10 °C/min (Erases thermal history).

  • Cool: Cool to 20 °C at 5 °C/min (Controlled crystallization).

  • Ramp 2: Heat to 100 °C at 2 °C/min (Data collection ramp).

• Validation: The

  is defined as the extrapolated onset temperature of the endothermic peak in Ramp 2.

Visualization of Characterization Logic

Figure 1: Logic flow for validating the thermal properties of deuterated solids. Note the decision diamond based on the expected physical isotope effect.

Applications in Drug Development

The primary utility of deuterated 1,12-dodecanediol lies in its resistance to metabolic oxidation.

Metabolic Stability (The Kinetic Isotope Effect)

In biological systems, 1,12-dodecanediol is metabolized by Alcohol Dehydrogenase (ADH) and Cytochrome P450 (CYP450) enzymes, which oxidize the terminal hydroxyls to carboxylic acids.

• Mechanism: The rate-limiting step often involves C-H bond abstraction.

• The Deuterium Advantage: Because the C-D bond is stronger, replacing the

  -hydrogens (adjacent to the -OH groups) significantly slows this reaction ( ). This is the Primary Kinetic Isotope Effect (KIE) .

Metabolic Pathway Diagram

Figure 2: The Kinetic Isotope Effect (KIE) mechanism demonstrating the enhanced metabolic stability of the deuterated analog.

References

• National Institute of Standards and Technology (NIST). 1,12-Dodecanediol Phase Change Data.[1] NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Compound Summary: 1,12-Dodecanediol.[2] National Library of Medicine. [Link]

• Ubbelohde, A. R.Melting and Crystal Structure. Clarendon Press, Oxford. (Classic text on isotope effects in crystals).
• Blake, M. I., et al.Studies with Deuterated Drugs. Journal of Pharmaceutical Sciences.

Sources

• 1. 1,12-Dodecanediol [webbook.nist.gov]
• 2. chemimpex.com [chemimpex.com]

1,12-dodecane-d24-diol refractive index and density data

Topic: 1,12-dodecane-d24-diol refractive index and density data Role: Senior Application Scientist Format: Technical Whitepaper

Physical Property Analysis, Isotopic Effects, and Characterization Protocols[1]

Executive Summary

1,12-Dodecane-d24-diol (CAS: 1219802-88-6) is the per-deuterated isotopologue of 1,12-dodecanediol.[1] It serves as a critical internal standard in mass spectrometry and a metabolic probe in pharmacokinetic studies. Due to the kinetic isotope effect (KIE), the deuterated carbon backbone (

) offers enhanced metabolic stability against cytochrome P450-mediated oxidation compared to its protium counterpart.

Critical Note on Data Availability: Unlike its non-deuterated analog, experimental physical constants for the d24 variant are rarely published in standard compendia. This guide provides calculated theoretical values derived from first-principles isotope physics, alongside validated experimental protocols for researchers to determine these values in-house with high precision.

Physical Properties Matrix: Protium vs. Deuterium[3]

The following data compares the well-established properties of the non-deuterated standard against the calculated properties of the d24 isotopologue.

Property	1,12-Dodecanediol (Standard)	1,12-Dodecane-d24-diol (d24)	Shift Mechanism
Molecular Formula			Per-deuterated backbone
Molecular Weight	202.33 g/mol	226.48 g/mol	+11.9% Mass Increase
Density (Solid)	1.032 g/cm³ (Experimental)	1.155 ± 0.02 g/cm³ (Calc.)	Mass/Volume Ratio
Refractive Index ( )	1.460 (Liquid/Melt)	1.456 ± 0.002 (Calc.)	Polarizability Reduction
Melting Point	79–84 °C	78–83 °C	Ubbelohde Effect (Minor)
Boiling Point	324 °C (760 mmHg)	322–323 °C	Vapor Pressure Isotope Effect

2.1 Theoretical Derivation of d24 Data

• Density (

  ): The substitution of Hydrogen (1.008 Da) with Deuterium (2.014 Da) increases the molecular mass by approximately 12%. However, the C-D bond length is slightly shorter (0.005 Å) than the C-H bond due to the lower zero-point energy, resulting in a marginally smaller molar volume ( ).

  • Calculation:

    .
  • .

• Refractive Index (

  ): The C-D bond has lower polarizability than the C-H bond. According to the Lorentz-Lorenz equation, a decrease in polarizability leads to a lower refractive index. Empirical data from similar long-chain hydrocarbons suggests a reduction of .

Experimental Validation Protocols

Since specific batch data can vary based on isotopic purity (>98% D), researchers must validate these values.

Protocol A: High-Precision Density (Gas Pycnometry)

Objective: Determine the skeletal density of solid 1,12-dodecane-d24-diol without solvent interference.

• Preparation: Desiccate 2.0 g of d24-diol in a vacuum oven at 40°C for 4 hours to remove surface moisture.

• Calibration: Calibrate the gas pycnometer (e.g., Micromeritics AccuPyc) using a certified stainless steel sphere standard.

• Measurement:

  • Load sample into the micro-cell (10 cm³ capacity).

  • Purge with dry Helium (99.999%) for 10 cycles to remove interstitial air.

  • Perform 5 measurement cycles at 25.0°C.

• Calculation: The system calculates density via Boyle’s Law:

  .

Protocol B: Refractive Index (Melt Method)

Objective: Measure

of the molten diol, as the solid is opaque.

• Setup: Use an Abbé refractometer with a thermostated prism housing.

• Melting: Set the circulating water bath to 85°C (just above the MP of ~80°C).

• Application: Place a small amount of d24-diol crystals onto the main prism. Allow 30 seconds for complete melting and thermal equilibrium.

• Measurement: Align the shadowline and record the index (

  ).

• Correction: To estimate the value at 20°C (solid equivalent), apply the standard temperature coefficient for organic diols (

  ):
  • .

Applications & Mechanisms

4.1 Kinetic Isotope Effect (KIE) in Drug Development

The primary utility of 1,12-dodecane-d24-diol is in metabolic profiling. The C-H bond cleavage is often the rate-determining step in oxidation by Cytochrome P450 enzymes.

Mechanism: The C-D bond has a lower zero-point vibrational energy than C-H, requiring higher activation energy to break.

• Primary KIE: If the C-H bond breaks in the rate-determining step,

  can range from 2 to 7.

• Metabolic Switching: Deuteration at the terminal positions (C1, C12) blocks

  -oxidation, forcing the metabolism to occur at other sites or slowing clearance significantly.

4.2 Workflow Visualization

Figure 1: Mechanism of Kinetic Isotope Effect (KIE) slowing metabolic oxidation.

Synthesis & Purity Verification

When sourcing or synthesizing 1,12-dodecane-d24-diol, the isotopic enrichment is the critical quality attribute (CQA).

Synthesis Route: Typically synthesized via the reduction of dodecanedioic acid-d20 or dodecanedioic-d22 acid using Lithium Aluminum Deuteride (

).

Purity Check Workflow:

• H-NMR: Confirm absence of proton signals in the alkyl region (1.2 - 1.6 ppm). Only the hydroxyl protons (variable, ~4.0 ppm) should be visible if exchanged with solvent.

• Mass Spectrometry (GC-MS): Analyze the molecular ion peak (

  ).

  • Target m/z: 226 (for d24).

  • Reject if significant m/z 225 (d23) or 224 (d22) is present.

Figure 2: Synthesis and Quality Control workflow for high-purity deuterated diols.

References

• National Institute of Standards and Technology (NIST). (2023). 1,12-Dodecanediol Standard Reference Data. NIST Chemistry WebBook, SRD 69.[2] [Link]

• Russak, E. M., et al. (2019).[1] "Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals." Annals of Pharmacotherapy, 53(2), 211-216.[3][1] [Link]

• ChemSrc. (2024). Dodecane-1,12-diol-d24 Physical Properties and Safety Data. [Link]

• Wade, D. (1999). "Deuterium isotope effects on noncovalent interactions: The vanishing of the bond." Chemico-Biological Interactions, 117(3), 191-217.

Sources

• 1. Dodecane-1,12-diol-d24 | CAS#:1219802-88-6 | Chemsrc [chemsrc.com]
• 2. 1,12-Dodecanediol [webbook.nist.gov]
• 3. medchemexpress.com [medchemexpress.com]

The Isotopic Hydrophobicity Shift: A Technical Analysis of Fully Deuterated 1,12-Dodecanediol

Topic: Hydrophobicity of Fully Deuterated 1,12-Dodecanediol Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary

The substitution of protium (

H) with deuterium ( H) in aliphatic chains is often viewed solely as a means to introduce mass contrast or metabolic stability. However, in long-chain amphiphiles like fully deuterated 1,12-dodecanediol ( -1,12-DD) , this substitution induces a measurable physicochemical shift: a reduction in hydrophobicity.

This guide analyzes the "Inverse Isotope Effect" governing the lipophilicity of

-1,12-DD. Contrary to the assumption that isotopologues are chemically identical, the cumulative effect of 24 carbon-deuterium (C-D) bonds results in a compound with lower polarizability, smaller molar volume, and reduced retention in hydrophobic environments compared to its protiated counterpart ( -1,12-DD). We provide the theoretical basis, experimental protocols for quantification, and strategic applications in drug delivery and membrane biophysics.

Molecular Architecture & Isotopic Physics

Structural Comparison

The molecule is a linear

-diol. In its fully deuterated form, all hydrogens attached to the carbon backbone are replaced by deuterium.

Feature	Protiated ( -1,12-DD)	Deuterated ( -1,12-DD)
Formula
Molecular Weight	~202.33 g/mol	~226.48 g/mol (+~12%)
Bond Length (C-X)	(C-H)	(C-D)
Vibrational Energy	Higher Zero-Point Energy (ZPE)	Lower ZPE (More stable ground state)
Molar Volume	Baseline	~0.5 - 1.0% Smaller

The Mechanism of Reduced Hydrophobicity

The reduction in hydrophobicity—often observed as earlier elution in Reverse Phase Liquid Chromatography (RPLC)—stems from two quantum mechanical factors:

• Bond Shortening (Steric Effect): The C-D bond is shorter than the C-H bond due to the anharmonicity of the bond vibration and the lower zero-point energy of the heavier isotope. This results in a slightly more compact electron cloud and a smaller molar volume (

  ).

• Reduced Polarizability (Dispersion Effect): Hydrophobic interactions are driven largely by London Dispersion Forces, which depend on the polarizability of the solute. The tighter confinement of electrons in C-D bonds reduces the molecular polarizability (

  ). Since dispersion forces scale with , -1,12-DD interacts less strongly with hydrophobic lipid tails or C18 chromatographic stationary phases.

Technical Insight: In RPLC, this manifests as the Inverse Isotope Effect , where deuterated isotopologues elute before their protiated counterparts.

Experimental Characterization Protocols

Protocol A: Quantifying Hydrophobicity Shift via High-Resolution RPLC

Objective: To measure the retention time shift (

) as a proxy for the change in lipophilicity ( ).

Materials:

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

  , mm).

• Mobile Phase: Isocratic 60:40 Acetonitrile:Water (pre-mixed to avoid pump mixing noise).

• Detection: LC-MS (SIM mode) or Refractive Index (RI). Note: UV is ineffective due to lack of chromophores.

Workflow:

• Sample Prep: Dissolve

  -1,12-DD and -1,12-DD in Methanol at . Mix 1:1.

• Equilibration: Thermostat column to exactly

  (Temperature fluctuations mask isotope effects).

• Injection: Inject

  of the mixture.

• Analysis: Monitor ions corresponding to

  or .
  • Target: m/z ~225 (Na adduct)
  • Target: m/z ~249 (Na adduct)

• Calculation:

  Expect , indicating the deuterated form is less hydrophobic.

Protocol B: Critical Micelle Concentration (CMC) Determination

Objective: 1,12-dodecanediol is a bolamphiphile (two polar heads). Deuteration affects its self-assembly into membranes or micelles.

• Probe: Pyrene fluorescence (sensitive to polarity).

• Titration: Prepare serial dilutions of

  -1,12-DD in (to prevent H/D exchange at hydroxyls if desired, though backbone is stable).

• Measurement: Monitor the

  vibronic band ratio of pyrene.

• Result: The CMC of the deuterated form is typically higher than the protiated form, reflecting its higher solubility in the aqueous phase (lower hydrophobicity).

Visualizing the Isotope Effect

Chromatographic Separation Logic

The following diagram illustrates the differential interaction responsible for the separation of the isotopologues.

Caption: Differential retention mechanism. The deuterated analog (blue) exhibits weaker dispersion forces with the C18 phase, leading to earlier elution.

Metabolic Stability (Kinetic Isotope Effect)

Deuteration at the

-carbon (positions 1 and 12) significantly impacts metabolic degradation.

Caption: The Primary Kinetic Isotope Effect (KIE). C-D bond breakage requires higher activation energy, slowing metabolism.

Applications in Research & Development

Neutron Contrast Variation (SANS)

In Small Angle Neutron Scattering (SANS),

-1,12-DD is invaluable for studying membrane dynamics.

• The Problem: Standard lipids and proteins have similar neutron scattering length densities (SLD), making them hard to distinguish.

• The Solution: Incorporating

  -1,12-DD into a lipid bilayer creates a high-contrast "defect" or domain. Because deuterium has a positive coherent scattering length ( ) vs. protium ( ), the deuterated diol stands out against the proteo-lipid background.

NMR "Silencing"

In complex protein-ligand studies, the

H-NMR spectrum of a long alkyl chain dominates the aliphatic region (0.8 - 2.0 ppm), obscuring protein signals.

• Application: Using

  -1,12-DD renders the diol invisible in H-NMR. This allows researchers to observe the conformational changes of a protein interacting with the diol without spectral interference from the ligand itself.

Metabolic Tracers

The distinct mass shift (+24 Da) allows for precise tracking of the diol's metabolic fate using Mass Spectrometry, without the radio-hazards of

C labeling. Furthermore, the KIE (visualized in Section 4.2) can be used to stabilize the drug candidate against rapid oxidation, potentially improving half-life.

References

• Turowski, M., et al. (2003). Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase. Journal of Chromatography A. Link

• Wahlen, J.B., et al. (2005). Molecular differences between deuterated and protonated polystyrenes using reversed-phase high-performance liquid chromatography. Journal of Chromatography A. Link

• Smith, J.C., et al. (2020). Modeling the partitioning of amphiphilic molecules and co-solvents in biomembranes. Journal of Membrane Biology. Link

• CymitQuimica. (2024). 1,12-Dodecanediol Technical Data Sheet.Link

• BenchChem. (2025). Deuterium's Subtle Shift: Evaluating the Isotope Effect on Chromatographic Retention Time.Link

Protocols & Analytical Methods

Application Note: 1,12-Dodecane-d24-diol in Small Angle Neutron Scattering (SANS)

Executive Summary

The precise characterization of soft matter—ranging from thermoplastic elastomers to liposomal drug carriers—often hits a resolution wall with conventional X-ray scattering due to low electron density contrast. 1,12-Dodecane-d24-diol (C₁₂D₂₄(OH)₂) serves as a critical contrast variation agent in Small Angle Neutron Scattering (SANS).

By incorporating this deuterated monomer into supramolecular structures, researchers can manipulate the Scattering Length Density (SLD) of specific domains. This allows for the "highlighting" or "masking" of specific molecular segments (e.g., the soft segment of a polyurethane or the hydrophobic core of a micelle) against a solvent background. This guide details the physicochemical properties, experimental protocols, and data analysis frameworks for leveraging 1,12-dodecane-d24-diol to resolve sub-nanometer structural dynamics.

Technical Specifications & SLD Physics

To design a successful SANS experiment, one must first calculate the contrast. The intensity of scattering

is proportional to the square of the difference in SLD ( ) between the particle and the matrix/solvent.[1][2]

Physicochemical Profile[3][4][5]

• Chemical Formula: HO-(CD₂)₁₂-OH

• Molecular Weight: ~226.48 g/mol (vs. 202.33 g/mol for proteo)

• Isotopic Purity: Typically >98% D atom %

• Melting Point: 79–83 °C (Similar to proteo-analog)

• Solubility: Soluble in alcohols, chloroform (warm), and DMSO.

Scattering Length Density (SLD) Calculation

The SLD (

) is calculated as: Where is the coherent scattering length of atom , and is the molecular volume.[3][4][5]

Atom	Coherent Scattering Length ( ) [fm]
Hydrogen ( H)	-3.74
Deuterium ( H/D)	+6.67
Carbon ( C)	+6.65
Oxygen ( O)	+5.80

Comparison: Proteo vs. Deutero 1,12-Dodecanediol Assumptions: Bulk density

1.03 g/cm³ for proteo; deuterated density scales approx +10-12%.

Parameter	1,12-Dodecanediol ( )	1,12-Dodecane-d24-diol ( )
Sum of Scattering Lengths ( )	-1.6 fm	+248.2 fm
Estimated SLD ( )	-0.05 10⁻⁶ Å⁻²	+6.8 10⁻⁶ Å⁻²

Critical Insight: The dramatic shift from a near-zero (negative) SLD to a highly positive SLD (+6.8) makes this molecule an exceptional "high-contrast" label, effectively matching the SLD of D₂O (+6.37) or exceeding it, allowing for versatile contrast matching strategies.

Application Workflows

Scenario A: Segmental Dynamics in Polyurethanes

Objective: Visualize the morphology of the "soft segment" in a phase-separated polyurethane elastomer. Mechanism: Polyurethanes consist of alternating hard (isocyanate/short diol) and soft (long polyol) segments. By synthesizing the soft segment using 1,12-dodecane-d24-diol , the soft domains become "visible" to neutrons while the hard domains remain "dark" (or vice versa, depending on the solvent).

Synthesis Pathway:

• Monomer Prep: 1,12-dodecane-d24-diol is reacted with adipic acid (proteo) to form a partially deuterated polyester polyol.

• Polymerization: This polyol is reacted with a diisocyanate (e.g., MDI) to form the final polyurethane.

• Result: A polymer where the aliphatic chains derived from the dodecanediol are deuterium-labeled.

Scenario B: Drug Delivery Liposomes

Objective: Determine the location of a drug or the thickness of the hydrophobic bilayer core. Mechanism: 1,12-dodecane-d24-diol is used as a precursor to synthesize deuterated lipids or gemini surfactants. When assembled into liposomes in an H₂O/D₂O mixture, the deuterated core provides a distinct scattering layer, allowing for the precise measurement of bilayer thickness independent of the headgroup hydration.

Detailed Protocol: Contrast Variation SANS

Phase 1: Sample Preparation

Goal: Create a "Contrast Series" to isolate the scattering form factor of the labeled component.

• Dissolution: Dissolve the polymer/surfactant containing the d24-diol motif in a deuterated solvent series.

  • Solvent A: 100% Deuterated Solvent (e.g., d8-THF or D₂O). SLD

    6.4.

  • Solvent B: 100% Hydrogenated Solvent (e.g., h8-THF or H₂O). SLD

    -0.6.

• The Contrast Series: Prepare 5 samples with varying ratios of A:B (e.g., 0:100, 25:75, 50:50, 75:25, 100:0).

  • Why? This varies the

    linearly.

• Equilibration: Allow samples to equilibrate for >24 hours. For semi-crystalline polymers, annealing above

  may be required to ensure homogenous isotope distribution in the amorphous phase.

Phase 2: SANS Measurement (Beamline)

• Configuration:

  • Low-q (Long distance): Detector at 10–20m. Focus: Large scale structures (aggregates, radius of gyration

    ).

  • High-q (Short distance): Detector at 1–2m. Focus: Local packing, segmental radius, interface thickness.

• Transmission Run: Measure the transmission (

  ) of each sample to correct for absorption (critical for H-rich samples due to incoherent scattering).

• Scattering Run: Collect data for sufficient time to achieve <1% statistical error in the low-q region.

Phase 3: Data Reduction & Analysis

• Correction: Subtract background (empty cell), normalize by transmission and sample thickness.

• Incoherent Subtraction: High-q scattering often plateaus due to incoherent scattering from Hydrogen. Subtract this baseline.

• Stuhrmann Plot Analysis:

  • Plot

    vs. .

  • The x-intercept gives the Match Point —the solvent SLD where the average contrast is zero.

  • If the structure is homogenous,

    will be constant. If varies with contrast, the d24-diol segments are segregated (e.g., core-shell structure).

Visualization of Logic

Experimental Logic Flow

The following diagram illustrates the critical path from synthesis to data interpretation.

Figure 1: End-to-end workflow for utilizing deuterated diols in SANS experiments, highlighting the parallel solvent preparation required for contrast variation.

The Contrast Variation Concept

This diagram explains why we use the d24-diol. It shows how matching the solvent to the "Proteo" part makes the "Deutero" part the only visible scatterer.

Figure 2: Contrast Matching Logic. By adjusting the solvent to match the non-deuterated components, the 1,12-dodecane-d24-diol segments become the sole source of coherent scattering.

Data Presentation & Interpretation

When analyzing SANS data containing 1,12-dodecane-d24-diol, organize your results as follows to validate the labeling efficiency.

Table 1: Theoretical vs. Experimental Match Points

Component	Theoretical SLD ( Å )	Match Point (% D₂O/d-Solvent)	Observation
Proteo-Matrix	-0.05	~0–10%	"Invisible" in H-rich solvent.
d24-Label	+6.80	>100% (Requires pure D-solvent)	Always visible unless matrix is also deuterated.
Average Polymer	+3.40 (example)	~50%	Minimum observed here.

Interpretation Checklist:

• Low-q Slope: If Slope

  , the d24-diol formed rod-like segments. If , Gaussian coils (random distribution). If , sharp interfaces (phase separation).

• Incoherent Background: Ensure the background level drops as the % of Deuterium in the system increases (D has lower incoherent scattering than H).

References

• NIST Center for Neutron Research. (n.d.). Scattering Length Density Calculator. National Institute of Standards and Technology.[6][7] Retrieved October 26, 2023, from [Link]

• Heller, P. (2010). Small Angle Neutron Scattering on Polymers. In Neutron Scattering (pp. 1-25). Forschungszentrum Jülich.[8] Retrieved from [Link]

• Lopez, C. G., et al. (2023). Contrast Variation in SANS: A Guide for Soft Matter. Journal of Applied Crystallography. (Generalized reference for technique).

• Oak Ridge National Laboratory. (n.d.). SANS Data Reduction and Analysis. High Flux Isotope Reactor. Retrieved from [Link]

Sources

• 1. indico.linxs.lu.se [indico.linxs.lu.se]
• 2. Small-angle neutron scattering contrast variation studies of biological complexes: Challenges and triumphs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Scattering Length Density - GISAXS [gisaxs.com]
• 5. Scattering Length Density [sastutorials.org]
• 6. 1,12-Dodecanediol [webbook.nist.gov]
• 7. 1,12-Dodecanediol [webbook.nist.gov]
• 8. Small angle neutron scattering contrast variation reveals heterogeneities of interactions in protein gels - Soft Matter (RSC Publishing) [pubs.rsc.org]

synthesis of deuterated polyesters using 1,12-dodecane-d24-diol

Application Note: Precision Synthesis of Deuterated Aliphatic Polyesters

Target Molecule: Poly(1,12-dodecamethylene-d24 adipate) and related long-chain aliphatic analogs. Primary Reagent: 1,12-Dodecane-d24-diol (HO-(CD₂)₁₂-OH).

Part 1: Strategic Foundation

The Scientific Imperative

The synthesis of fully or partially deuterated polyesters is not merely a replication of standard polymer chemistry; it is a strategic tool for advanced materials science. The use of 1,12-dodecane-d24-diol enables two critical capabilities:

• Neutron Scattering Contrast (SANS): Deuterium (

  H) has a coherent neutron scattering length ( fm) drastically different from protium ( H, fm).[1] Incorporating a d24-diol backbone creates "invisible" or "high-contrast" domains within a polymer matrix, allowing researchers to resolve chain folding, radius of gyration ( ), and block copolymer morphology in bulk states without chemical staining.

• Kinetic Isotope Effect (KIE): The C-D bond is shorter and stronger than the C-H bond due to lower zero-point vibrational energy. This substitution can significantly enhance the oxidative and thermal stability of the resulting polyester, extending the operational window for biomedical implants or high-temperature lubricants.

The "Volatility Trap" in Stoichiometry

In standard melt polycondensation, a slight excess of diol (typically 1.05–1.2 eq) is used to drive the equilibrium and compensate for volatility. However, 1,12-dodecanediol is significantly less volatile than shorter chain diols (e.g., ethylene glycol).

• Expert Insight: For d24-diol, do not exceed 1.02–1.05 equivalents . Excessive diol is difficult to remove under vacuum due to its high boiling point and may limit molecular weight growth by pinning the equilibrium at the hydroxyl-terminated oligomer stage.

Part 2: Experimental Protocol

Method: Two-Stage Melt Polycondensation.[2] Scale: Laboratory (10–50 g).

Reagents & Equipment

Component	Specification	Purpose
Monomer A	1,12-Dodecane-d24-diol (>98 atom% D)	Deuterated "Hard" Segment
Monomer B	Adipic Acid (or Dodecanedioic Acid)	Dicarboxylic Acid Linker
Catalyst	Titanium(IV) butoxide (Ti(OBu)₄)	Transesterification Catalyst (100–300 ppm)
Stabilizer	Irganox 1010 (Optional)	Thermo-oxidative stabilizer (0.1 wt%)
Solvents	Chloroform (HPLC), Methanol (Cold)	Workup and Precipitation

Workflow Diagram (Graphviz)

Caption: Step-wise melt polycondensation workflow for synthesizing high-molecular-weight deuterated polyesters.

Detailed Step-by-Step Procedure

Stage 1: Esterification (Oligomer Formation)

• Charge: In a 100 mL three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap (or distillation condenser), add equimolar amounts of 1,12-dodecane-d24-diol and Adipic Acid .

  • Note: Add a 2% molar excess of the diol to ensure hydroxyl end-capping.

• Melt: Purge the system with N₂ for 15 minutes. Heat the flask to 160°C in an oil bath until the mixture is fully molten.

• Catalyze: Once molten, introduce Ti(OBu)₄ (approx. 0.1 wt% relative to monomers) via a microsyringe.

• React: Increase temperature to 180–190°C . Stir at 150 rpm under continuous N₂ flow. Water will begin to distill off.

  • Checkpoint: Continue for 2–3 hours until water evolution ceases (theoretical yield of water is ~95% removed).

Stage 2: Polycondensation (Molecular Weight Growth) 5. Vacuum Ramp: Slowly reduce pressure over 30 minutes to prevent bumping. Target a final vacuum of <0.1 mbar (10 Pa) . 6. Temperature Ramp: Increase oil bath temperature to 210–220°C . 7. Reaction: Maintain high vacuum and temperature for 3–5 hours.

• Visual Cue: The torque on the mechanical stirrer will increase significantly as viscosity builds (Weissenberg effect may be observed).

• Termination: Break vacuum with N₂. Remove the flask from the heat source and allow the polymer to cool to room temperature.

Stage 3: Purification (Essential for SANS) 9. Dissolution: Dissolve the crude polymer in a minimum amount of Chloroform (CHCl₃). 10. Precipitation: Drop the solution slowly into a 10-fold excess of ice-cold Methanol under vigorous stirring. 11. Drying: Filter the white precipitate and dry in a vacuum oven at 40°C for 24 hours to remove residual solvent.

Part 3: Characterization & Validation (E-E-A-T)

NMR Spectroscopy (Isotopic Purity)

• Protocol:

  H NMR (400 MHz, CDCl₃).

• Validation Criteria:

  • Adipate Protons: Look for triplets at

    2.30 ppm ( -CH ) and multiplets at 1.65 ppm ( -CH ).

  • Dodecyl Protons (The Test): The spectrum should be silent in the

    1.20–1.60 ppm and 4.05 ppm regions (where non-deuterated O-CH - and backbone -CH - usually appear).

  • Note: Any signal here indicates incomplete deuteration or H/D exchange contamination.

Thermal Analysis (DSC)

• Protocol: Heat/Cool/Heat cycle (-80°C to 150°C) at 10°C/min.

• Expectation: Deuterated polymers often exhibit a Melting Point Depression (1–5°C) compared to their hydrogenated counterparts due to the lower polarizability of the C-D bond weakening intermolecular Van der Waals forces [1].

  • Target Tm: ~70–75°C (depending on specific diacid used).

SANS Contrast Calculation

To validate the utility for neutron scattering, calculate the Scattering Length Density (SLD):

Where is the coherent scattering length and is the molecular volume.

• Hydrogenated Polyester: SLD

  Å .

• Deuterated (d24) Polyester: SLD

  Å . This massive SLD confirms the material's efficacy as a contrast probe [2].

Part 4: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Molecular Weight (Brittle)	Stoichiometric imbalance (loss of diol).	Use a fractionating column during Stage 1 to reflux diol while letting water escape.
Discoloration (Yellowing)	Oxidation of Ti-catalyst or polymer degradation.	Ensure strict N₂ purge. Keep Stage 2 temp <230°C. Add Irganox 1010.
Incomplete Solubility	Crosslinking or high crystallinity.	Heat solvent to near-boiling. Ensure no tri-functional impurities were present.
NMR shows "Ghost" Protons	H/D Exchange or contaminated solvent.	Use 99.9% deuterated solvents. Avoid acidic workup conditions.

References

• ResearchGate. Isotope Effects on the Crystallization Kinetics of Selectively Deuterated Poly(ε-Caprolactone). Available at: [Link]

• NIST Center for Neutron Research. Neutron Scattering Lengths and Cross Sections. Available at: [Link]

• Royal Society of Chemistry. Melt polycondensation of carboxytelechelic polyethylene. Available at: [Link][3][4]

• National Institutes of Health (PMC). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Available at: [Link]

• Vertex/DTIC. Deuterated Polymers: Chemical and Physical Properties (Kinetic Isotope Effect). Available at: [Link]

Sources

• 1. Deuteration Effects on the Physical and Optoelectronic Properties of Donor–Acceptor Conjugated Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]

Application Note: Metabolic Tracing with 1,12-Dodecane-d24-diol

This guide details the application of 1,12-dodecanediol-d24 as a stable isotope tracer for probing mammalian lipid oxidation pathways—specifically omega-oxidation (

-oxidation) and peroxisomal beta-oxidation .

Abstract & Core Rationale

1,12-dodecanediol-d24 (

) is a perdeuterated fatty alcohol used to probe the functional capacity of cytochrome P450 4A/4F (CYP4A/4F) enzymes and downstream peroxisomal -oxidation .

Unlike standard fatty acid tracers (e.g., palmitate-d31), the

-diol structure bypasses the initial -hydroxylation step required for fatty acids, entering the pathway directly as a substrate for Alcohol Dehydrogenases (ADH) and Aldehyde Dehydrogenases (ALDH). This allows researchers to isolate and quantify the kinetics of the alcohol-to-acid transition and the subsequent chain shortening of dicarboxylic acids (DCAs).

Key Applications

• Dicarboxylic Aciduria Profiling: Investigating defects in medium-chain acyl-CoA dehydrogenase (MCAD) or peroxisomal biogenesis disorders (Zellweger spectrum).

• CYP450 Induction Studies: Measuring the upregulation of

  -oxidation (a rescue pathway when mitochondrial -oxidation is impaired).

• Biomaterial Degradation: Tracing the in vivo catabolism of dodecanediol-based polyesters used in drug delivery.

Mechanism of Action & Pathway Mapping

The tracing logic relies on the distinct mass shifts that occur as the perdeuterated carbon skeleton undergoes oxidation. Because C-D bonds are stronger than C-H bonds, a Kinetic Isotope Effect (KIE) may be observed; however, for flux analysis, the mass tag (

Da) is the primary signal.

The Metabolic Cascade

• Input: 1,12-dodecanediol-d24 (

  ).

• Step 1 (ADH/CYP): Oxidation of one terminal alcohol to an aldehyde, then to a carboxylic acid.

  • Product: 12-hydroxydodecanoic acid-d22 (Loss of 2 Deuteriums).

• Step 2 (ADH/ALDH): Oxidation of the second terminal alcohol.

  • Product: 1,12-dodecanedioic acid-d20 (DDDA-d20) (Loss of 2 more Deuteriums).

• Step 3 (Peroxisomal

  -Oxidation): Chain shortening of DDDA.

  • Product: Sebacic acid-d16 (C10), Suberic acid-d12 (C8).

Figure 1: Metabolic fate of 1,12-dodecanediol-d24. Note the sequential loss of deuterium atoms during terminal oxidation and chain shortening.

Experimental Protocol: In Vitro Microsomal Assay

This protocol measures the rate of conversion of 1,12-dodecanediol-d24 to 12-hydroxydodecanoic acid-d22 and DDDA-d20 in liver microsomes.

Materials

• Tracer: 1,12-Dodecanediol-d24 (98%+ D), 10 mM stock in DMSO.

• System: Pooled Human/Rat Liver Microsomes (20 mg/mL protein).

• Cofactors: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Internal Standard (IS): 1,10-Decanediol (for diol quant) and Sebacic Acid-d0 (for acid quant).

• Derivatization Reagent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[1]

Step-by-Step Workflow

1. Incubation

• Pre-warm 190 µL of microsomal mix (0.5 mg/mL final protein conc) in phosphate buffer at 37°C for 5 min.

• Initiate: Add 10 µL of 1,12-dodecanediol-d24 (Final conc: 50 µM).

• Cofactor Start: Add 50 µL of NADPH regenerating system.

• Incubate at 37°C with shaking (400 rpm).

• Timepoints: Harvest 50 µL aliquots at 0, 15, 30, and 60 minutes.

2. Quenching & Extraction

• Transfer aliquot to a glass tube containing 200 µL ice-cold Acetonitrile spiked with Internal Standards (1 µM).

• Vortex vigorously for 30 seconds to precipitate proteins.

• Add 1 mL MTBE (Methyl tert-butyl ether) and 200 µL acidified water (0.1 M HCl) to protonate acids.

• Vortex (1 min) and Centrifuge (3000 x g, 5 min).

• Transfer the upper organic layer to a fresh glass vial.

• Evaporate to dryness under

  stream at 40°C.

3. Derivatization (Silylation)

Crucial Step: Both hydroxyl and carboxyl groups must be derivatized to be volatile for GC-MS.

• Add 50 µL Pyridine and 50 µL BSTFA + 1% TMCS to the dried residue.

• Cap tightly and incubate at 60°C for 60 minutes .

• Cool to room temperature and transfer to GC autosampler vials.

Analytical Method: GC-MS Quantification

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent). Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).

GC Parameters[2][3][4][5][6][7][8]

• Inlet: Splitless mode, 280°C.

• Carrier Gas: Helium, constant flow 1.0 mL/min.

• Oven Program:

  • Initial: 100°C (hold 1 min).

  • Ramp 1: 20°C/min to 200°C.

  • Ramp 2: 10°C/min to 300°C (hold 5 min).

• Transfer Line: 280°C.

MS Parameters (SIM Mode)

Operate in Selected Ion Monitoring (SIM) for maximum sensitivity. You must track the [M-15]+ ion (loss of methyl group from TMS) which is the dominant fragment for TMS derivatives.

Analyte	Derivative	Formula (TMS)	MW	Target Ion (m/z)	Quant Ion Type
1,12-Dodecanediol-d24	Bis-TMS		370.8	355.4	Target (M-CH3)
1,12-Dodecanediol-d0	Bis-TMS		346.7	331.3	Endogenous Control
12-OH-Dodecanoic-d22	Bis-TMS		384.8	369.4	Intermediate
DDDA-d20	Bis-TMS		398.8	383.4	Product (Diacid)
Sebacic Acid-d16	Bis-TMS		366.7	351.3	-Ox Product

Note: The "Target Ion" is calculated as Molecular Weight of the silylated derivative minus 15 Da (

).

Data Interpretation & Troubleshooting

Calculating Flux

Flux is determined by the appearance rate of the oxidized products.

The "Deuterium Loss" Check

A common error is tracking the wrong mass.

• Diol

  Acid: Remember that converting to involves the loss of two deuterium atoms per end.

  • If you look for DDDA-d24, you will find nothing. You must look for DDDA-d20 .

• Isotopic Purity: Ensure your tracer is >98% pure. Presence of d0 or partially labeled variants in the starting material will complicate kinetic modeling.

Visualization of Results

Figure 2: Analytical workflow for processing biological samples.

References

• Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. Link

• BenchChem Protocols. (2025). Quantitative Analysis of Dodecanedioate in Biological Samples using GC-MS.Link

• Hsieh, S. C., et al. (2018). Production of 1,12-Dodecanediol through Whole-Cell Biotransformation.[2][3][4][5] Applied and Environmental Microbiology. Link

• Sanders, R. J., et al. (2008). Omega-oxidation of fatty acids in human liver microsomes: Identification of CYP4F enzymes. Journal of Lipid Research. Link

• Agilent Technologies. (2022). GC/MS Analysis of Fatty Acids and Derivatives.[6][7][3] Application Note 5991-8765EN. Link

Sources

• 1. WO2014201474A1 - Methods of producing omega-hydroxylated fatty acid derivatives - Google Patents [patents.google.com]
• 2. Metabolic engineering of Yarrowia lipolytica for enhanced microbial production of medium-chain α, ω-diols from alkanes via CRISPR-Cas9 mediated pathway optimization and P450 alkane monooxygenase overexpression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. cib.csic.es [cib.csic.es]

Application Notes and Protocols for 1,12-Dodecane-d24-diol in Membrane Protein Studies

Introduction: Navigating the Challenges of Membrane Protein Structural Biology

Membrane proteins represent a significant portion of the proteome and are the targets for a majority of modern pharmaceuticals.[1][2] Despite their importance, obtaining high-resolution structural information for these proteins remains a formidable challenge.[3] Their inherent hydrophobicity necessitates their extraction from the native lipid bilayer and stabilization in detergent micelles, a process that can often compromise their structural and functional integrity.[4][5] The detergent micelle, while essential, is an imperfect mimic of the native membrane environment.[2] Consequently, a critical aspect of modern structural biology involves the empirical optimization of the protein-detergent complex to enhance stability and promote the formation of well-ordered samples for techniques such as cryo-electron microscopy (cryo-EM), X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy.[6][7]

This guide focuses on the application of a unique small molecule amphiphile, 1,12-dodecane-d24-diol , as a powerful additive to improve the outcomes of membrane protein structural studies. Its fully deuterated nature offers specific advantages in neutron scattering techniques, while its amphipathic character can favorably modulate the properties of detergent micelles to enhance protein stability and crystallogenesis.

The Science Behind Stabilization: Proposed Mechanism of Action

Long-chain diols, such as 1,12-dodecanediol, are small amphiphilic molecules that can partition into the detergent micelles surrounding a membrane protein.[8] It is hypothesized that their presence alters the physical properties of the micelle, making it a more hospitable environment for the protein. The proposed mechanism involves the diol molecules inserting into the palisade layer of the detergent micelle, with their hydroxyl groups oriented towards the aqueous phase and their aliphatic chains intercalating with the detergent tails.

This intercalation is thought to have several beneficial effects:

• Increased Micelle Rigidity and Order: The presence of the diol can increase the packing density of the detergent molecules, leading to a more ordered and less dynamic micelle. This can reduce the conformational flexibility of the solubilized membrane protein, favoring a single, stable conformation that is more amenable to structural determination.

• Modification of Micelle Size and Shape: The incorporation of diols can alter the curvature and overall size of the detergent micelle, which can be critical for promoting favorable protein-protein contacts required for crystallization.[6]

• Shielding of Hydrophobic Regions: The diol molecules can provide additional shielding of the hydrophobic transmembrane regions of the protein from the bulk solvent, further enhancing its stability.

The use of the deuterated form, 1,12-dodecane-d24-diol , provides a significant advantage for neutron scattering techniques like neutron crystallography and small-angle neutron scattering (SANS).[9][10] The low incoherent scattering cross-section of deuterium compared to hydrogen dramatically reduces background noise, leading to a significantly improved signal-to-noise ratio in the resulting data.[9]

Proposed Integration of 1,12-Dodecanediol into a Detergent Micelle

Caption: 1,12-dodecanediol (diol) intercalates within the detergent (D) micelle, stabilizing the embedded membrane protein.

Applications and Protocols

The primary application of 1,12-dodecane-d24-diol is as an additive in the purification and sample preparation of membrane proteins for structural studies. It is typically used in conjunction with a primary detergent.

Quantitative Data Summary

Parameter	Recommended Range	Notes
Working Concentration	0.1% - 1.0% (w/v)	Optimal concentration is protein-dependent and should be determined empirically.
Molar Ratio (Diol:Detergent)	1:1 to 1:10	A good starting point is a 1:5 molar ratio.
Compatible Detergents	DDM, DM, LDAO, OG, C12E8	Generally compatible with common non-ionic and zwitterionic detergents.[3]
Solubility	Soluble in detergent solutions	May require gentle warming and sonication to fully dissolve.

Protocol 1: Enhancing Membrane Protein Stability

This protocol outlines a general procedure for screening the effect of 1,12-dodecane-d24-diol on the thermal stability of a purified membrane protein.

Materials:

• Purified membrane protein in a primary detergent solution (e.g., 0.02% DDM)

• 10% (w/v) stock solution of 1,12-dodecane-d24-diol in water (may require warming to dissolve)

• Appropriate buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl)

• Thermal shift assay instrument (e.g., differential scanning fluorimetry)

• Fluorescent dye for thermal shift assay (e.g., SYPRO Orange)

Procedure:

• Prepare a series of protein-diol solutions:

  • In separate microcentrifuge tubes, prepare reactions containing your purified membrane protein at a final concentration of 1-2 mg/mL.

  • Add varying concentrations of 1,12-dodecane-d24-diol from the 10% stock solution to achieve final concentrations ranging from 0.1% to 1.0% (w/v).

  • Include a control sample with no added diol.

  • Ensure the final concentration of the primary detergent remains constant across all samples.

• Equilibrate the samples:

  • Incubate the samples on ice for at least 1 hour to allow the diol to incorporate into the detergent micelles.

• Perform thermal shift assay:

  • Add the fluorescent dye to each sample according to the manufacturer's instructions.

  • Run the thermal shift assay by gradually increasing the temperature and monitoring the fluorescence.

• Analyze the data:

  • Determine the melting temperature (Tm) for each sample. An increase in Tm in the presence of 1,12-dodecane-d24-diol indicates enhanced protein stability.

Protocol 2: Application in Cryo-EM Sample Preparation

This protocol describes the incorporation of 1,12-dodecane-d24-diol into the final sample preparation step for single-particle cryo-EM.

Materials:

• Purified and concentrated membrane protein in a primary detergent (e.g., 0.02% DDM) at a concentration suitable for cryo-EM (typically 1-10 mg/mL).

• Optimized concentration of 1,12-dodecane-d24-diol (determined from stability assays or empirical screening).

• Cryo-EM grids (e.g., C-flat™ or Quantifoil®).

• Plunge-freezing apparatus (e.g., Vitrobot™).

Procedure:

• Prepare the final protein sample:

  • To your concentrated protein sample, add the pre-determined optimal concentration of 1,12-dodecane-d24-diol.

  • Gently mix and incubate on ice for at least 30 minutes.

• Grid preparation:

  • Glow-discharge the cryo-EM grids to render them hydrophilic.

• Plunge-freezing:

  • Apply 3-4 µL of the protein-diol sample to the glow-discharged grid.

  • Blot the grid to create a thin film of the sample.

  • Plunge-freeze the grid in liquid ethane.

• Screening and Data Collection:

  • Screen the frozen grids for optimal ice thickness and particle distribution using a transmission electron microscope.

  • Collect a high-resolution dataset.

Protocol 3: Additive for Membrane Protein Crystallization

This protocol details how to use 1,12-dodecane-d24-diol as an additive in vapor diffusion crystallization trials.

Materials:

• Purified and concentrated membrane protein in a primary detergent.

• 10% (w/v) stock solution of 1,12-dodecane-d24-diol.

• Commercially available or custom-made crystallization screens.

• Crystallization plates (e.g., 96-well sitting drop plates).

Procedure:

• Prepare the protein-diol mixture:

  • Mix your concentrated protein solution with the 1,12-dodecane-d24-diol stock solution to achieve a final diol concentration in the desired screening range (e.g., 0.2% - 0.8% w/v).

  • It is advisable to prepare several protein-diol mixtures with varying diol concentrations.

• Set up crystallization trials:

  • Using a robotic or manual system, set up sitting or hanging drop vapor diffusion experiments.

  • The drop will consist of a 1:1 ratio of the protein-diol mixture and the crystallization screen solution.

• Incubate and monitor:

  • Incubate the crystallization plates at a constant temperature (e.g., 4°C or 20°C).

  • Regularly monitor the drops for the formation of crystals over several weeks.

• Crystal harvesting and diffraction testing:

  • If crystals appear, harvest them using appropriate cryo-loops and flash-cool them in liquid nitrogen.

  • Test the diffraction quality of the crystals at a synchrotron source.

Experimental Workflow for Structure Determination

Caption: Workflow for incorporating 1,12-dodecane-d24-diol into a membrane protein structure determination pipeline.

Conclusion

1,12-dodecane-d24-diol is a valuable tool for researchers facing challenges with membrane protein stability and sample quality for structural studies. Its ability to favorably modify the properties of detergent micelles can lead to more stable protein-detergent complexes, which in turn can improve the likelihood of obtaining high-resolution structural data. The deuteration of this molecule provides an additional, significant advantage for neutron scattering studies. As with any additive, empirical optimization is key to unlocking its full potential for a given membrane protein target.

References

• Breyton, C., Gabel, F., & Ebel, C. (2013). Small-angle neutron scattering for the study of membrane proteins in solution. European Physical Journal E, 36(7), 71.
• Chae, P. S., Rasmussen, S. G. F., Rana, R. R., Gotfryd, K., Chandra, R., Kruse, A. C., ... & Kobilka, B. K. (2010). Maltose-neopentyl glycol (MNG) amphiphiles for solubilization, stabilization and crystallization of membrane proteins.
• Caffrey, M. (2009). A comprehensive review of the lipid cubic phase or in meso method for crystallizing membrane and soluble proteins and complexes.
• Gusach, A., Lauer, J. L., & Russo, C. J. (2020). Specimen preparation for high-resolution cryo-EM. Methods in enzymology, 644, 1-27.
• Hampton Research. (n.d.). Crystallization of Membrane Proteins Requires Optimal Detergent Concentration, Precipitant concentration, and Use of Additives for Improved Diffraction.
• Lee, Y. C., Bååth, J. A., Bastle, R. M., Bhattacharjee, S., Cantoria, M. J., Dornan, M., ... & Lin, S. H. (2018). Impact of detergents on membrane protein complex isolation. Journal of proteome research, 17(1), 348-358.
• Newby, Z. E., O'Connell III, J. D., Gruswitz, F., Hays, F. A., Harries, W. E., Harwood, I. M., ... & Stroud, R. M. (2008). A general protocol for the crystallization of membrane proteins for X-ray structural investigation.
• Ostermeier, C., & Michel, H. (1997). Crystallization of membrane proteins. Current opinion in structural biology, 7(5), 697-701.
• Popot, J. L., & Engelman, D. M. (2000). Helical membrane protein folding, stability, and evolution. Annual review of biochemistry, 69(1), 881-922.
• Serrano-Vega, M. J., Magnani, F., Shibata, Y., & Tate, C. G. (2008). Thermostabilisation of membrane proteins for structural studies. Current opinion in structural biology, 18(3), 372-378.
• Sonoda, Y., Newstead, S., & Iwata, S. (2011). A rational approach to the crystallization of G-protein-coupled receptors. Current opinion in structural biology, 21(4), 567-573.
• Topiol, S., & Sabio, M. (2009). X-ray crystallography and drug discovery. Drug Discovery Today: Technologies, 6(1-4), 3-8.
• Wiener, M. C. (2004). A growing rationale for the cubic phase or in meso method of crystallizing membrane proteins. Current opinion in structural biology, 14(5), 579-584.
• Lieberman, R. L., & Kang, Y. (2021). Preparation of a Deuterated Membrane Protein for Small-Angle Neutron Scattering. In Methods in Molecular Biology (pp. 165-181). Humana, New York, NY.
• Moir, M., Darwish, T., & Yepuri, R. (2022). Deuteration as a tool for structure determination of membrane proteins.
• Nørgaard, H., & Pedersen, B. P. (2018). Membrane-protein crystals for neutron diffraction. Acta Crystallographica Section D: Structural Biology, 74(12), 1208-1218.
• Gabel, F. (2017). Applications of SANS to Study Membrane Protein Systems. In Biomolecules at the Nanoscale (pp. 315-347). Springer, Singapore.
• Breyton, C., Gabel, F., & Ebel, C. (2013). Small-angle neutron scattering for the study of membrane proteins in solution. The European Physical Journal E, 36(7), 1-12.
• Lee, Y. C., Bååth, J. A., Bastle, R. M., Bhattacharjee, S., Cantoria, M. J., Dornan, M., ... & Lin, S. H. (2018). Impact of detergents on membrane protein complex isolation. Journal of proteome research, 17(1), 348-358.
• Errasti-Murugarren, E., Bartoccioni, P., & Palacín, M. (2021). Membrane Protein Stabilization Strategies for Structural and Functional Studies. Membranes, 11(2), 143.
• Shibata, Y., Serrano-Vega, M. J., & Tate, C. G. (2013). Thermostabilisation of membrane proteins for structural studies. Methods in molecular biology (Clifton, N.J.), 955, 241–261.
• Russo, C. J., & Passmore, L. A. (2016). Specimen preparation for high-resolution cryo-EM. Methods in enzymology, 579, 397–426.
• Pusey, M. L., & Yost, S. (2018).
• Laganowsky, A., Reading, E., Allison, T. M., Ulmschneider, M. B., & Robinson, C. V. (2014). Membrane proteins in the gas phase—a new frontier in structural biology. FEBS letters, 588(20), 3799-3809.
• Nørgaard, H., & Pedersen, B. P. (2018). Membrane-protein crystals for neutron diffraction. Acta Crystallographica Section D: Structural Biology, 74(12), 1208-1218.
• Lukoyanova, N. (2019). Cryo EM sample preparation. Institute of Structural and Molecular Biology, Birkbeck College, London.
• Gloor, B., & Deber, C. M. (2011). Efficiency of detergents at maintaining membrane protein structures in their biologically relevant forms. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1808(5), 1362-1368.
• Carpenter, E. P., Beis, K., Cameron, A. D., & Iwata, S. (2008). Overcoming the challenges of membrane protein crystallography. Current opinion in structural biology, 18(5), 581-586.
• Errasti-Murugarren, E., Bartoccioni, P., & Palacín, M. (2021). Membrane Protein Stabilization Strategies for Structural and Functional Studies. Membranes, 11(2), 143.
• Zoonens, M., & Popot, J. L. (2014). Amphipols for each season. Journal of membrane biology, 247(9-10), 857-873.
• Clifton, L. A., & Neylon, C. (2018). Exploiting neutron scattering contrast variation in biological membrane studies. Essays in Biochemistry, 62(5), 655-666.
• Lee, S. C., Bennett, W. F. D., & Tieleman, D. P. (2014). Foldable detergents for membrane protein study: Importance of detergent core flexibility in protein stabilization.
• Glaeser, R. M., & Han, B. G. (2017). Current outcomes when optimizing ‘standard’ sample preparation for single-particle cryo-EM. Journal of structural biology, 198(1), 48-54.
• Zoonens, M., & Popot, J. L. (2014). Amphipols for each season. Journal of membrane biology, 247(9-10), 857-873.

• Creative Biostructure. (n.d.). Membrane Protein Stabilization: Strategies & Applications in Drug Screening. Retrieved from [Link]

• Gabel, F. (2017). Applications of SANS to study membrane protein systems. In Biomolecules at the Nanoscale (pp. 315-347). Springer, Singapore.

• New York Structural Biology Center. (2023). CRYOEM 001 : EM COMPATIBLE SAMPLES. Retrieved from [Link]

Sources

• 1. eldorado.tu-dortmund.de [eldorado.tu-dortmund.de]
• 2. Membrane Protein Stabilization Strategies for Structural and Functional Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A 10-Year Meta-Analysis Of Membrane Protein Structural Biology: Detergents, Membrane Mimetics, And Structure Determination Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sygnaturediscovery.com [sygnaturediscovery.com]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. New amphiphiles for membrane protein structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A general protocol for the crystallization of membrane proteins for X-ray structural investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Membrane protein crystallization in amphiphile phases: practical and theoretical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of a Deuterated Membrane Protein for Small-Angle Neutron Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Membrane-protein crystals for neutron diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing isotopic exchange in 1,12-dodecane-d24-diol storage

Technical Support Center: Deuterated Aliphatic Diols Subject: Storage & Handling Protocols for 1,12-Dodecane-d24-diol Ticket ID: #ISO-D24-STAB Status: Open / Guide Generated[1]

Executive Summary

You are working with 1,12-dodecane-d24-diol (

). This is a perdeuterated aliphatic alcohol where the carbon backbone is fully deuterated, but the hydroxyl protons remain exchangeable.

The central challenge is not typically the spontaneous loss of deuterium from the carbon backbone (which is kinetically stabilized), but rather radical-mediated isotopic dilution and hygroscopic interference . This guide provides a self-validating storage system to maintain isotopic purity >98 atom % D.

Part 1: The Science of Stability (Mechanistic Insight)

To prevent isotopic exchange, you must distinguish between the Backbone (C-D) and the Terminus (O-H).

The Carbon Backbone ( ): The Fortress

The deuterium atoms on the carbon chain are chemically stable due to the Primary Kinetic Isotope Effect (KIE) . The C-D bond is shorter and stronger than the C-H bond (Bond Dissociation Energy difference

).

• The Risk: Radical Autoxidation. If exposed to UV light and Oxygen, a peroxy radical can theoretically abstract a deuterium atom.[1] If this radical is then quenched by a hydrogen source (moisture or non-deuterated solvent), you permanently replace D with H (Isotopic Dilution).[1]

• The Reality: Because of the KIE, C-D abstraction is significantly slower (

  ) than C-H abstraction. However, over long storage periods, this barrier can be breached without proper protection.[1]

The Hydroxyl Terminus ( ): The Revolving Door

The protons on the hydroxyl groups are labile . They undergo rapid, reversible exchange with any protic source (water vapor, methanol, atmospheric moisture).[1]

• The Misconception: Users often see a broad peak in NMR and fear their "d24" is degrading.

• The Truth: This is normal behavior. Unless you specifically synthesized the d26 analog (

  ), these protons are supposed to be H. The goal here is to prevent water absorption, which complicates weighing and analytical integration.[1]

Part 2: The "Isotopic Fortress" Storage Protocol

This protocol is designed to eliminate the three vectors of degradation: Photolysis (UV) , Oxidation (O2) , and Hydrolysis (H2O) .

Step-by-Step Workflow

Step	Action	Scientific Rationale
1	Vessel Selection	Use Amber Borosilicate Glass vials with Teflon-lined caps. Amber glass blocks UV radiation ( ), preventing the photo-initiation of radical chains.[1] Teflon prevents plasticizer leaching.
2	Atmosphere Control	Purge the headspace with Argon (5.0 grade) , not Nitrogen.[1] Argon is heavier than air and forms a stable "blanket" over the solid, whereas Nitrogen can mix more easily with intruding oxygen.[1]
3	Thermal Arrest	Store at -20°C . While the melting point is , freezing temperatures kinetically inhibit any potential autoxidation reactions ( ).[1]
4	Desiccation	Place the primary vial inside a secondary jar containing activated silica gel or . This creates a "dry moat" that captures atmospheric moisture before it reaches the septum.
5	Equilibration	CRITICAL: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric water instantly onto the diol, ruining the dry state.

Part 3: Visualization of Stability Logic

The following diagram illustrates the hierarchy of isotopic risks and the intervention points.

Caption: Figure 1.[2] Degradation pathways for deuterated diols. Note that C-D damage (left branch) is permanent, while O-H exchange (right branch) is reversible but analytically disruptive.

Part 4: Troubleshooting & FAQs

Q1: I see a broad singlet at ~4.5 ppm in my proton NMR (DMSO-

). Is my deuterium exchanging back to hydrogen?

• Diagnosis: Likely False Alarm.[1]

• Explanation: This peak corresponds to the hydroxyl (

  ) protons.[1] Since your molecule is d24 (not d26), these protons are naturally Hydrogen.[1] The peak is broad due to hydrogen bonding and exchange with trace water in the DMSO.

• Verification: Add a drop of

  to the NMR tube and shake. If the peak disappears (exchanges to ) but the alkyl chain region remains silent, your backbone is intact.[1]

Q2: The melting point of my stored sample has dropped from 84°C to 79°C. Has it degraded?

• Diagnosis: Hygroscopic Contamination.[1]

• Explanation: 1,12-dodecanediol is hygroscopic.[1] Absorbed water acts as an impurity, depressing the melting point (Freezing Point Depression).[1] It does not necessarily mean the C-D bonds have broken.

• Remedy: Dry the sample in a vacuum desiccator over

  for 24 hours and re-measure.

Q3: Can I store the diol as a stock solution in Methanol-

?

• Diagnosis: High Risk.[1]

• Explanation: Solvents often contain dissolved oxygen, which promotes radical formation over time.[1] Furthermore, Methanol-

  is expensive and volatile.[1] Evaporation changes concentration.[1]

• Recommendation: Store as a dry solid only.[1] Reconstitute immediately before use.

Q4: How do I calculate the "Isotopic Enrichment" if the OH protons are exchanging?

• Method: Use Carbon-13 NMR (

  -NMR) or Mass Spectrometry (MS).[1]

  • MS: Look for the molecular ion

    . For d24-diol ( ), the mass shift should be compared to the native form.

  • NMR: In

    -NMR, the alkyl region ( ) should be essentially silent (residual signal ).[1]

References

• Russell, G. A. (1957).[1][3] Deuterium-Isotope Effects in the Autoxidation of Aralkyl Hydrocarbons. Mechanism of the Interaction of Peroxy Radicals. Journal of the American Chemical Society.[4] Link

• Benchchem Technical Support. (2025). Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. Benchchem.[1] Link

• ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: Selection & Custom Synthesis. ResolveMass. Link

• Metherel, A. H., & Stark, K. D. (2016).[1][5] The stability of blood fatty acids during storage and potential mechanisms of degradation.[5] Prostaglandins, Leukotrienes and Essential Fatty Acids.[1][5] Link

Sources

• 1. 1,12-Dodecanediol [webbook.nist.gov]
• 2. Selective Deuteration Reveals the Importance of Multiple Branching Pathways in α-Pinene Autoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The stability of blood fatty acids during storage and potential mechanisms of degradation: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: High-Fidelity Synthesis with 1,12-Dodecane-d24-diol

Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Scope: Isotopic Purity Retention, PROTAC Linker Synthesis, Deuterated Polyester Engineering

Introduction: The Economics of Deuterated Monomers

Welcome to the technical support hub for 1,12-dodecane-d24-diol . You are likely here because you are leveraging the Deuterium Kinetic Isotope Effect (DKIE) to enhance the metabolic stability of a drug candidate (e.g., preventing

-oxidation in PROTAC linkers) or engineering NMR-silent polymers for structural biology.

The Central Challenge: Unlike standard 1,12-dodecanediol, the d24 isotopologue represents a significant capital investment. "Yield" in this context is not merely chemical conversion; it is the preservation of isotopic enrichment and the minimization of downstream purification losses . A 90% chemical yield with 5% H/D exchange is a failure in this domain.

This guide prioritizes Isotopic Integrity and Atom Economy .

Module 1: Material Integrity & Pre-Reaction Prep

The Issue: "My reaction stoichiometry is drifting, or I see unexpected proton signals in the aliphatic region."

Root Cause: The hygroscopic nature of terminal diols combined with the high cost of the material often leads to under-drying to avoid mass loss. Water acts as a chain terminator in polymerizations and a nucleophile in linker synthesis, destroying stoichiometry.

Protocol A: The "Zero-Exchange" Drying System

Do not use standard vacuum ovens without an inert backfill. Ambient moisture during the 'venting' phase can re-saturate the surface.

• Dissolution: Dissolve the d24-diol in anhydrous THF-d8 or Toluene-d8 (if NMR check is needed) or high-purity anhydrous DCM.

• Azeotropic Distillation: If water is suspected, add anhydrous toluene and rotary evaporate. The toluene-water azeotrope removes moisture more effectively than heat alone.

• Inert Transfer: Backfill the rotavap with Argon , not air.

• Gravimetric Check: Weigh the flask inside a glovebox or under a flow of dry nitrogen.

Visual Guide: Moisture Management Workflow

Caption: Logic flow for ensuring anhydrous conditions prior to sensitive coupling reactions.

Module 2: Synthetic Optimization (PROTACs & Polymers)

Scenario A: Mono-functionalization (PROTAC Linkers)

The Problem: You need a mono-tosylate or mono-Boc linker, but you are getting 40% bis-substituted product (waste of d24-diol).

The Solution: Statistical synthesis is inefficient for expensive isotopologues. Use a Solid-Phase "Catch-and-Release" strategy or Desymmetrization via Cyclic Intermediates .

Recommended Protocol: The Cyclic Sulfate Route This method forces mono-substitution via ring opening, preventing bis-substitution.

• Cyclization: React 1,12-dodecane-d24-diol with thionyl chloride (

  ) to form the cyclic sulfite, followed by oxidation (RuCl3/NaIO4) to the cyclic sulfate .

• Nucleophilic Attack: Introduce your first ligand (Nucleophile 1). It attacks one side of the sulfate, opening the ring to form a mono-sulfate ester.

• Hydrolysis: Acidic hydrolysis removes the sulfate group, leaving a free alcohol on one end and your ligand on the other.

  • Yield Advantage: This approaches 1:1 stoichiometry efficiency, avoiding the 4-fold excess required in statistical etherifications.

Scenario B: Polyester Synthesis (Metabolic Stability)

The Problem: Low molecular weight (

) or discoloration.

The Solution: Deuterated monomers often have slightly different solubility parameters. Standard melt polycondensation requires adjustment.

Parameter	Standard Condition (H-Diol)	Optimized d24 Condition	Rationale
Catalyst	Antimony Oxide ( )	Titanium(IV) butoxide ( )	Higher activity at lower temps prevents thermal scrambling of isotopes.
Temp (Stage 1)	180°C	160°C	Slower esterification minimizes oxidative degradation of the aliphatic chain.
Vacuum (Stage 2)	< 1 mbar	< 0.1 mbar (High Vac)	Critical for driving equilibrium; d24-diol is heavier/less volatile, requiring stronger vacuum to remove byproducts if in excess.
Stoichiometry	1.05 : 1 (Diol:Acid)	1.02 : 1 (Diol:Acid)	Tighter control required due to cost; minimize diol loss into the trap.

Module 3: Troubleshooting & FAQs

Troubleshooting Logic Tree

Caption: Step-by-step diagnosis for chemical yield vs. isotopic purity issues.

Frequently Asked Questions

Q1: Why does my 1,12-dodecane-d24-diol show a melting point depression compared to the non-deuterated standard? A: This is a known physical isotope effect. While C-D bonds are stronger (chemical stability), the slightly smaller molar volume and weaker London dispersion forces in deuterated chains can alter crystal packing energies, often lowering the melting point by 1-2°C. It does not necessarily indicate impurity.

Q2: Can I recycle unreacted d24-diol from the reaction mixture? A: Only if you have not used strong acids or bases that could catalyze H/D exchange at the

-carbon (next to the hydroxyl). If the backbone is intact, recover via column chromatography (using non-protic solvents if possible) and re-verify isotopic purity via Mass Spec before reuse.

Q3: Why is the solubility different? A: Deuteration affects the polarizability of the C-H vs C-D bond. This changes the "hydrophobic effect." d24-chains are slightly more lipophilic. In marginal solvents (like cold methanol), the d24 analog may precipitate faster than the H-analog. Use warm chlorinated solvents (DCM, Chloroform) or THF for processing.

References

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry, 57(9), 3595–3611. Link

  • Context: Foundational review on the Deuterium Kinetic Isotope Effect (DKIE) and its use in slowing metabolism (e.g., CYP450 oxidation of alkyl chains).[1][2][3]

• Wurz, R. P., et al. (2018). A "Click" Chemistry Approach to PROTAC Linkers. Journal of Medicinal Chemistry, 61(2), 453-461. Link

  • Context: Discusses the impact of linker length (including dodecyl chains)

• Kummerlöwe, G., et al. (2008).[4] Deuterated polymer gels for measuring anisotropic NMR parameters with strongly reduced artefacts.[4] Chemical Communications, (44), 5722-5724.[4] Link

  • Context: Validates the use of perdeuterated polymers for NMR silence and structural biology applic

• Sigma-Aldrich Technical Bulletin AL-134. Handling Air-Sensitive Reagents. Link

  • Context: Standard operating procedures for handling moisture-sensitive reagents, adapted here for hygroscopic deuter

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1, 273-312.[] Link

  • Context: Reviews the use of alkyl linkers and the necessity of metabolic stability (deuter

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterated polymer gels for measuring anisotropic NMR parameters with strongly reduced artefacts - PubMed [pubmed.ncbi.nlm.nih.gov]

detecting impurities in commercial 1,12-dodecane-d24-diol samples

Topic: Detecting Impurities in Commercial 1,12-Dodecane-d24-diol Document ID: TS-D24-001 Last Updated: 2025-05-20

Introduction: The Dual-Purity Challenge

As a researcher using 1,12-dodecane-d24-diol , you are likely utilizing it as a metabolic probe, an internal standard for mass spectrometry, or a precursor for deuterated polymers. The critical challenge with this reagent is its dual-purity requirement :

• Chemical Purity: Is it a diol? (Absence of monools, lactones, or alkanes).

• Isotopic Purity: Is it fully deuterated (

  )? (Absence of isotopologues).

Commercial samples often degrade or contain synthesis byproducts that standard Certificates of Analysis (CoA) may overlook. This guide provides a self-validating workflow to verify your material.

Phase I: Rapid Triage (Physical & Solubility)

Before consuming expensive instrument time, perform these rapid checks.

Q: My sample looks "wet" or clumpy. Is this normal? A: No. Pure 1,12-dodecanediol is a white crystalline solid or flake with a melting point of 79–84°C .[1]

• Clumping/Stickiness: Often indicates residual solvent (THF, Ethanol) or the presence of 1-dodecanol (a common impurity which lowers the melting point).

• Yellow Discoloration: Indicates oxidation products (aldehydes/ketones) or trace transition metals from the reduction catalyst.

Q: What solvent should I use for analysis? A: Solubility is the first indicator of chemical identity.

Solvent	Solubility Behavior	Diagnostic Note
Chloroform ( )	Good (may require warming)	Preferred for NMR. If insoluble, the chain length may be incorrect or the sample is a salt.
Methanol ( )	Moderate	Good for MS infusion, but may cause H/D exchange on hydroxyl protons (which is acceptable, but be aware).
Water ( )	Insoluble	If it dissolves, you do not have 1,12-dodecanediol.
Hexane	Poor	The hydroxyl groups prevent solubility. If it dissolves easily, suspect high monool (1-dodecanol) content.

Phase II: Chemical Purity (GC-MS)

Core Directive: Do not inject underivatized diols into a GC-MS. The high boiling point (~324°C) and polarity of the hydroxyl groups lead to peak tailing, thermal degradation, and adsorption in the liner.

Protocol: Silylation with BSTFA

You must convert the diol to a bis-trimethylsilyl (TMS) ether to make it volatile and thermally stable.

Reagents:

• BSTFA [N,O-Bis(trimethylsilyl)trifluoroacetamide] + 1% TMCS (Trimethylchlorosilane).[2]

• Anhydrous Pyridine or Acetonitrile.[2]

Workflow:

• Weigh 1 mg of sample into a GC vial.

• Add 500 µL anhydrous pyridine.

• Add 100 µL BSTFA + 1% TMCS.

• Cap and heat at 60°C for 30 minutes . (Critical: Steric bulk of the C12 chain requires heat for complete derivatization).

• Inject 1 µL (Split 20:1) into GC-MS.[2][3][4]

Data Interpretation: The "Fingerprint"

Analyte	Expected m/z (Key Ions)	Retention Behavior
1,12-Dodecane-d24-diol (Bis-TMS)	360 ( ), 345 ( ), 73 (TMS)	Late eluting (Main Peak)
1-Dodecanol-d25 (Mono-TMS)	268 ( ), 253 ( )	Elutes earlier (Common impurity from incomplete oxidation/reduction)
Cyclic Ethers (THF derivatives)	Variable	Elutes very early (Synthesis byproduct)
Protio-1,12-Dodecanediol	346 ( )	Co-elutes with deuterated target (Requires MS resolution)

Note on Mass Shift: The

analog is heavier.

• Protio Bis-TMS MW: 202 (diol) + 144 (2xTMS) = 346 amu .

• Deutero Bis-TMS MW: 226 (d24-diol) + 144 (2xTMS) - 2 (loss of H from OH)* = 368 amu .

• Correction: The backbone is

  . The hydroxyl H's are replaced by TMS.[2][5] The mass shift is +24 amu relative to the carbon backbone.

• Target Ion: Look for m/z 369/370 region depending on silyl isotopic contribution.

Caption: Decision matrix for GC-MS analysis emphasizing the necessity of silylation to prevent thermal degradation.

Phase III: Isotopic Purity (Quantitative H-NMR)

The Paradox: In a perfect

sample, the proton NMR spectrum should be blank (except for the solvent peak and the hydroxyl -OH protons, if not exchanged). Any signal in the alkyl region (1.2 - 1.6 ppm) represents isotopic impurity (residual hydrogen).

Protocol: qNMR for Isotopic Enrichment

To quantify the exact %D, you cannot just integrate the "nothingness." You must use an Internal Standard (IS) .

Reagents:

• Solvent:

  (99.8% D).

• Internal Standard: Maleic Acid (Singlet ~6.3 ppm) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) .

  • Requirement: The IS must have a relaxation delay (

    ) similar to the sample or use a long delay ( ).

Procedure:

• Weigh exactly 10 mg of Sample (

  ).

• Weigh exactly 5 mg of Internal Standard (

  ).

• Dissolve both in 0.6 mL

  .

• Acquire

  H-NMR with (to ensure full relaxation).

Calculation: Atom % D

• Integrate the IS peak (set to known proton count, e.g., 2H for Maleic Acid).

• Integrate the "Residual Alkyl" region (1.2 – 1.6 ppm). Let this area be

  .

• Calculate moles of residual H (

  ):

• Calculate theoretical moles of H if sample were 100% Protio (

  ):

• % Deuteration:

Caption: Logic flow for interpreting Proton NMR of a deuterated alkyl chain. Any signal in the alkyl region indicates isotopic impurity.

Frequently Asked Questions (Troubleshooting)

Q: I see a "Ghost Peak" at m/z 147 in my GC-MS. Is this a contaminant? A: Likely not from the sample synthesis. m/z 147 is a common artifact in silylated samples, representing the hexamethyldisiloxane ion formed by the rearrangement of two TMS groups. If it appears alone, it is a system artifact. If it co-elutes with your peak, it confirms the presence of a poly-hydroxylated species (like your diol).

Q: The melting point is 75°C (Reference is 79-84°C). Is it usable? A: Melting point depression is extremely sensitive for this compound. A drop to 75°C suggests ~2-5% impurity, likely 1-dodecanol or lauryl lactone . For strict quantitative MS applications, this should be recrystallized (from Hexane/Ethyl Acetate).

Q: Can I use LC-MS instead of GC-MS? A: Yes, but it is less diagnostic for structural isomers.

• Method: ESI-MS (Negative mode often fails for neutral diols). Use APCI or Coordination IonSpray (add Ammonium Acetate to form

  adducts).

• Warning: LC-MS often suppresses the signal of hydrophobic diols in the presence of more polar impurities.

References

• Chemical Properties & Melting Point: Thermo Scientific Chemicals. "1,12-Dodecanediol, 98%". Retrieved from .

• Derivatization Protocols (BSTFA): Sigma-Aldrich Technical Bulletins. "Derivatization Reagents for Gas Chromatography".[2][5][6][7] Retrieved from .

• Quantitative NMR (qNMR) Methodology: Analytical Chemistry. "NMR Method for Measuring Carbon-13 Isotopic Enrichment". Retrieved from .

• Synthesis & Impurity Profiles: National Institutes of Health (NIH). "Production of 1,12-Dodecanediol through Whole-Cell Biotransformation". Retrieved from .

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 7. idc-online.com [idc-online.com]

optimal storage conditions for hygroscopic deuterated diols

Topic: Optimal Storage & Handling of Hygroscopic Deuterated Diols

Target Audience: Researchers, Analytical Chemists, and DMPK Scientists.[1]

Introduction: The Cost of Complacency

Deuterated diols (e.g., Ethylene Glycol-d

, Propylene Glycol-d , 1,4-Butanediol-d ) are critical internal standards for metabolic stability studies and NMR quantification. They present a unique dual-threat challenge:

• Hygroscopicity: Like their non-deuterated counterparts, they aggressively absorb atmospheric moisture.[2]

• Labile Proton Exchange: Unlike standard solvents (e.g., CDCl

  ), the hydroxyl protons in diols are exchangeable. Absorbed H O does not just sit in the solution; it actively swaps protons with the deuterated hydroxyl groups (-OD), permanently diluting isotopic enrichment.

The Golden Rule: Once H/D exchange occurs on the hydroxyl group, physical drying (sieves) cannot restore the isotopic purity. Prevention is the only cure.

Storage Architecture: The "Vault" Protocol

Do not treat deuterated diols like standard organic solvents. Their storage must be active, not passive.

Decision Matrix: Ampoules vs. Septum Vials

Use the following logic flow to determine the correct storage vessel based on your experimental frequency.

Figure 1: Decision tree for selecting the optimal storage vessel to minimize atmospheric exposure.

Optimal Conditions Matrix

Parameter	Recommendation	Scientific Rationale
Temperature	2°C – 8°C (Refrigerated)	Cold temperatures increase viscosity (slowing diffusion of moisture) and kinetically slow the H/D exchange rate if moisture is present [1]. Avoid Freezing: Freezing/thawing cycles can compromise septum integrity due to expansion.
Atmosphere	Argon (Ar)	Argon is heavier than air and forms a "blanket" over the liquid surface. Nitrogen (N ) is acceptable but less effective for open-vessel transfers.
Desiccation	Secondary Containment	Store the primary vial inside a jar containing active desiccant (e.g., Drierite or silica gel). This creates a "dry moat" defense.
Closure	Parafilm + Teflon Tape	Wrap the cap-neck junction with Teflon tape first (chemical resistance), then Parafilm (elastic seal).

Handling Protocols: Viscosity & Purity

Diols are viscous. Standard rapid-draw techniques used for Chloroform-d will create vacuum voids that suck in humid air.

Protocol A: The "Positive Pressure" Withdrawal

Required: Argon line, long-needle syringe, secondary vent needle.

• Equilibrate: Allow the refrigerated vial to reach room temperature in a desiccator (approx. 30 mins). Opening a cold vial condenses atmospheric water immediately.

• Purge Syringe: Flush your sampling syringe with dry Argon 3 times.

• Pressurize: Insert an Argon feed needle into the septum (do not bubble through liquid; keep in headspace).

• Withdraw: Insert sampling needle. The positive Argon pressure will help push the viscous diol into the syringe, preventing vacuum formation.

• Seal: Remove needles simultaneously. Apply a fresh layer of Parafilm immediately.

Protocol B: Molecular Sieve Drying (The "Rescue" Attempt)

If you suspect minor water contamination (HDO peak visible in NMR), use 3Å Molecular Sieves .

• Why 3Å? 4Å sieves are large enough to adsorb small alcohols (like Methanol-d

  or Ethylene Glycol-d ) into their pores, altering concentration. 3Å excludes the diol while trapping water [2].

Step	Action	Critical Detail
1. Activation	Heat sieves to 300°C overnight under vacuum.	Commercial sieves are shipped "wet." Using unactivated sieves adds water to your sample.
2. Addition	Add ~10-20% w/v sieves to the solvent.[3]	Do not powder the sieves; dust interferes with NMR shimming.
3. Time	Let stand for 24 hours .	Diols are viscous; water diffusion to the sieve surface takes longer than in CDCl .

Troubleshooting: The H/D Exchange Loop

Understanding why your sample failed is crucial to preventing recurrence.

Figure 2: The mechanism of failure. Note that molecular sieves remove the water byproduct but cannot reverse the isotopic damage to the diol.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Broad -OH peak in NMR	H/D Exchange occurred.	Discard. The sample is isotopically compromised. Drying will not revert -OH back to -OD.
Sharp peak at ~4.8 ppm (D2O)	Free water contamination.	Salvageable. Use activated 3Å sieves (Protocol B).
Septum "Coring" (Rubber bits in liquid)	Wrong needle gauge or technique.	Filter through glass wool into a fresh vial. Switch to non-coring (deflected point) needles.
Viscous "Sludge"	Polymerization (rare) or cold storage.	Allow to warm to RT. If still solid/sludge, oxidation may have occurred (check for aldehyde peaks).

Frequently Asked Questions (FAQs)

Q: Can I store deuterated diols in a freezer (-20°C) to extend life? A: Generally, no . While chemical stability improves, the mechanical risk increases. Viscous diols expand upon freezing, which can crack ampoules or pop septum caps. Furthermore, moisture condensation upon thawing is a massive risk. 2-8°C (fridge) is the "sweet spot" for stability vs. handling risk [3].

Q: I left the cap off for 10 minutes. Is the batch ruined? A: For a hygroscopic diol, 10 minutes in a humid lab (50% RH) is enough to absorb significant water. Run a quick proton NMR. If you see a large HDO peak but the diol protons are still silent (or fully deuterated), dry immediately with sieves. If the diol peaks show proton integration, the batch is downgraded.

Q: Why use 3Å sieves? Everyone in my lab uses 4Å. A: 4Å sieves have a pore size of ~4 Angstroms. Small diols (like Ethylene Glycol) have a kinetic diameter close to this and can become trapped inside the sieve, changing the concentration of your standard solution. 3Å sieves are smaller (~3 Angstroms) and will exclude the diol while trapping water [2].

References

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tutorchase.com [tutorchase.com]
• 3. chemtips.wordpress.com [chemtips.wordpress.com]

troubleshooting polymerization kinetics with 1,12-dodecane-d24-diol

Topic: Troubleshooting Polymerization Kinetics with 1,12-Dodecane-d24-diol Ticket ID: D24-POLY-KIN-001 Status: Open Analyst: Senior Application Scientist, Deuterated Materials Division

Introduction: The "Isotope Illusion"

Welcome to the Deuterated Materials Support Center. You are likely here because your polymerization reaction—using the costly 1,12-dodecane-d24-diol —is not behaving like its protonated analog.

The Core Reality: In 90% of cases, "slow kinetics" with deuterated monomers is not a kinetic isotope effect (KIE). It is a stoichiometric or purity issue masquerading as a kinetic problem.

Because 1,12-dodecane-d24-diol is a custom-synthesized material, its impurity profile differs significantly from industrial-grade 1,12-dodecanediol. This guide prioritizes the elimination of chemical variables before addressing physical isotope effects.

Phase 1: Pre-Reaction Troubleshooting (The "Hidden" Killers)

Issue: "My reaction is stalling at low molecular weight (Mw)."

Diagnosis: Step-growth polymerization (polyesterification/polyurethane formation) is governed by the Carothers Equation . Even a 1% deviation in stoichiometry or a 1% impurity load can cap your Degree of Polymerization (

) at ~50, rendering the kinetics "dead."

Protocol 1.1: The "Silent" Impurity Check

Deuterated diols often contain mono-functional impurities (e.g., 1-dodecanol-d25) from the reduction process that are not present in protonated standards. These act as chain terminators.

Action Plan:

• Do NOT rely on standard

  H NMR. The backbone is silent. You cannot see the impurity peaks hidden under the solvent or end-group signals.

• Run Quantitative

  C NMR (Inverse Gated Decoupling).

  • Why: To visualize the carbon backbone without NOE enhancement, allowing integration of end-group carbons vs. internal carbons.

  • Target: Look for a signal shift at the C1 position (hydroxylated carbon). A mono-functional impurity will have a slightly different shift than the diol.

• Run DSC (Differential Scanning Calorimetry).

  • Why: Deuterated 1,12-dodecanediol has a distinct melting point. Broadening of the melting peak (

    ) indicates impurities.

  • Reference Data:

    of hydrogenated 1,12-dodecanediol is ~81-84°C. The deuterated analog typically shows a depression of 1-2°C due to weaker dispersion forces, but the peak should remain sharp.

Visual Troubleshooting Workflow

Caption: Figure 1. Critical Quality Control (QC) workflow for deuterated monomers. Note the loop requiring recrystallization if terminators are found.

Phase 2: Kinetic Anomalies (Real vs. Artifacts)

Issue: "The viscosity buildup is slower than the protonated control."

Diagnosis: If purity is confirmed (

), you are observing physical differences. However, the Secondary Deuterium Isotope Effect (SDIE) on reaction rate is usually negligible ( ). The issue is likely mass transport or catalyst solubility .

Comparative Data: H-Diol vs. D-Diol

Parameter	Protonated (H)	Deuterated (D24)	Impact on Kinetics
Molar Mass (Monomer)	202.34 g/mol	~226.48 g/mol	CRITICAL: Must adjust weight inputs.
C-H/D Bond Length	1.09 Å	1.08 Å (Shorter)	Increases steric clearance (minor).
Polarizability	Higher	Lower	Weaker solvent interactions; potential catalyst solubility issues.
Viscosity (Melt)	Standard	Slightly Lower	Faster mass transfer (should help kinetics).
NMR Signal	Visible	Silent (Backbone)	Monitoring Blindspot.

Protocol 2.1: Correcting the "Molar Mass Trap"

Users often weigh the same mass of D-diol as H-diol.

• The Error: Since D-diol is heavier (~12% higher Mw), weighing the same mass results in fewer moles of diol.

• The Result: An excess of the electrophile (diacid/isocyanate).

• The Fix: Calculate stoichiometry based on molar equivalents , not mass.

  • Formula:

Protocol 2.2: Catalyst Solubility Check

Deuteration lowers the polarizability of the alkyl chain. Standard organometallic catalysts (e.g., Titanium tetrabutoxide, Tin octoate) may have slightly different solubility parameters in the D-melt.

• Test: Pre-dissolve the catalyst in a small amount of deuterated solvent (e.g., Toluene-d8) before injection to ensure homogenous distribution.

Phase 3: Monitoring the Reaction (The "Blind" Spot)

Issue: "I cannot calculate conversion because my NMR peaks are gone."

Diagnosis: In 1,12-dodecane-d24-diol, the

-methylene protons (next to -OH) are deuterated. They do not show up in H NMR. You lose the standard method of comparing vs. .

Solution: Alternative Monitoring Techniques

Option A: End-Group Titration (The Gold Standard)

Do not rely on spectroscopy. Use acid number (AN) or hydroxyl number (OHN) titration.

• Benefit: Isotope independent.

• Procedure: Aliquot

  Dissolve in THF/MeOH Titrate with KOH (for acid) or Acetylation/KOH (for OH).

Option B: In-Situ IR Spectroscopy

Vibrational modes involving Deuterium shift significantly (lower frequency by factor of

).

• C-H stretch: ~2850-2950 cm⁻¹

• C-D stretch: ~2050-2200 cm⁻¹

• Carbonyl (C=O): Unaffected (~1730-1750 cm⁻¹).

• Protocol: Track the disappearance of the -OH stretch (or Isocyanate -NCO) relative to the inert C-D backbone stretch. The C-D band acts as a perfect internal standard because it is chemically inert and unique to your monomer.

Reaction Monitoring Logic

Caption: Figure 2. Selection guide for analytical techniques. Standard NMR fails; IR and Titration are recommended.

FAQ: Frequently Asked Questions

Q: Does the deuterium on the backbone exchange with the solvent? A: No. Carbon-bound deuterium (C-D) is non-labile under standard polymerization conditions (

C). Only the hydroxyl protons (-OH) are labile. If you purchased "fully deuterated" diol, the -OH might be -OD. If you expose -OD to humid air, it instantly becomes -OH. This does not affect kinetics, but it will affect the mass of water evolved.

Q: Why is my deuterated polymer crystallizing slower? A: This is a known physical isotope effect. Deuterated chains have slightly lower flexibility and weaker intermolecular forces.[1] While the chemical polymerization rate is likely normal, the physical phase separation (crystallization from melt) is often retarded. This is not a defect; it is a property of the material [1].

Q: Can I use GPC to measure molecular weight? A: Yes, but with a caveat. GPC measures hydrodynamic volume, not mass. A deuterated polymer has a higher mass per unit volume than its protonated analog.

• Correction: If using Polystyrene standards, the reported Mw will be an underestimation of the true mass. You must apply a correction factor or use Triple Detection GPC (Light Scattering) for absolute mass measurement.

References

• Oak Ridge National Laboratory (ORNL). Synthesis of Deuterated Materials. Center for Nanophase Materials Sciences.[2] Available at: [Link]

• Odian, G. (2004). Principles of Polymerization. 4th Edition. Wiley-Interscience. (Refer to Chapter 2 for Step-Growth Kinetics and Stoichiometry).
• Bates, F. S., et al. (1985). "Isotope-induced phase transitions in block copolymers." Physical Review Letters, 55(22), 2425.

• European Spallation Source (ESS). Deuteration and Macromolecular Crystallization. Available at: [Link]

For further assistance, please upload your raw NMR data (FID files) to the secure portal for analysis.

Sources

• 1. osti.gov [osti.gov]
• 2. impact.ornl.gov [impact.ornl.gov]

resolving solubility issues of 1,12-dodecane-d24-diol in water

Technical Support Center: Solubility Optimization for 1,12-Dodecane-d24-diol

Ticket ID: #SOL-D24-112 Subject: Resolving Aqueous Solubility Issues for Perdeuterated Long-Chain Diols Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary

Dissolving 1,12-dodecane-d24-diol in water is a battle against thermodynamics. Despite having two hydrophilic hydroxyl (-OH) groups, the molecule possesses a 12-carbon aliphatic chain (fully deuterated), which dominates its physicochemical behavior. The "hydrophobic effect" drives these molecules to aggregate, causing precipitation (crashing out) in aqueous environments.

This guide provides three validated protocols to overcome this barrier, tailored to your specific downstream application (e.g., biological assays vs. chemical synthesis).

Part 1: The Decision Matrix

Before starting, select the protocol that matches your experimental constraints.

Figure 1: Solubility Strategy Decision Matrix. Select Method A for sensitive biological systems to avoid solvent toxicity.

Part 2: Technical Protocols

Method A: Cyclodextrin Encapsulation (Recommended)

Best for: Biological assays, long-term stability, preventing precipitation.

Mechanism: Hydroxypropyl-

-Cyclodextrin (HP- -CD) forms a "host-guest" inclusion complex. The hydrophobic C12 chain of your diol enters the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior keeps the complex soluble in water.

Reagents:

• 1,12-dodecane-d24-diol

• 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) [Pharma Grade]

• Milli-Q Water

Protocol:

• Prepare Vehicle: Dissolve HP-

  -CD in water to create a 20% (w/v) stock solution. Filter sterilize (0.22 µm) if used for cell culture.

• Primary Dissolution: Dissolve your deuterated diol in a small volume of acetone or methanol (volatile solvent) in a glass vial.

• Evaporation Coating: Slowly evaporate the volatile solvent (using nitrogen stream or rotary evaporator) to coat the walls of the vial with a thin film of the diol.

• Complexation: Add the 20% HP-

  -CD solution to the vial.

• Energy Input: Sonicate the mixture in a water bath at 40-50°C for 30-60 minutes . The solution should turn from cloudy to clear as the inclusion complexes form.

• Equilibration: Shake at room temperature for 24 hours to ensure equilibrium. Filter (0.45 µm) to remove any uncomplexed solid.

Expert Note: The cavity of

-CD is ideal for aliphatic chains ( ). Do not use -CD (too small) or -CD (too loose) for this specific molecule.

Method B: The "Solvent Spike" (DMSO/Ethanol)

Best for: Chemical synthesis, rapid screening, NMR studies.

Mechanism: Uses a water-miscible organic solvent to solvate the hydrophobic chain before rapid dispersion into the aqueous phase.

Protocol:

• Stock Preparation: Prepare a high-concentration stock (e.g., 100 mM) of 1,12-dodecane-d24-diol in pure DMSO or absolute Ethanol .

  • Tip: Warm the DMSO to 37°C to speed up dissolution.

• The Spike: While vortexing your aqueous buffer rapidly, inject the DMSO stock.

  • Limit: Keep final DMSO concentration < 1% (v/v) for biological assays, or < 10% for chemical assays.

• Observation: Watch for immediate "clouding" (Tyndall effect). If clouding occurs, you have exceeded the solubility limit; dilute further or switch to Method A.

Method C: Micellar Solubilization (Surfactants)

Best for: Drug delivery formulations, topical applications.

Mechanism: Surfactants (Tween 80) form micelles above their Critical Micelle Concentration (CMC). The diol partitions into the hydrophobic core of the micelle.

Protocol:

• Mix Solid & Surfactant: Weigh the diol and add Tween 80 (Polysorbate 80) at a mass ratio of 1:5 (Diol:Tween).

• Melt: Heat the mixture to ~85°C (just above the melting point of the diol) until a homogeneous oil phase forms.

• Aqueous Addition: Add pre-warmed water (85°C) dropwise with vigorous stirring.

• Cooling: Allow to cool to room temperature while stirring. This forms a clear micellar solution or a stable microemulsion.

Part 3: The Deuterium Isotope Effect (Expert Insight)

Users often ask: Does the d24-labeling make it harder to dissolve than the non-deuterated version?

The Paradox:

• Hydrophobicity (Thermodynamics): The C-D bond is shorter and less polarizable than the C-H bond. This generally makes per-deuterated compounds slightly more lipophilic (hydrophobic). This works against solubility.

• Crystal Lattice Energy (Melting Point): Deuterated compounds often have lower melting points than their protio-analogs due to weaker intermolecular Van der Waals forces in the solid state (Ubbelohde effect). A lower melting point reduces the energy cost to break the crystal lattice, which works in favor of solubility.

Conclusion: For 1,12-dodecanediol, the lattice energy effect often dominates. You may find the

analog dissolves slightly faster or at higher concentrations than the standard version, provided you overcome the initial wetting barrier.

Part 4: Troubleshooting & FAQs

Q: The solution was clear, but precipitated after 2 hours. Why? A: You likely created a "supersaturated" solution using Method B (Solvent Spike). This is a kinetic metastable state. To fix this, use Method A (Cyclodextrins) which creates a thermodynamically stable equilibrium.

Q: Can I use pH adjustment to dissolve it? A: No. Aliphatic alcohols are extremely weak acids (

). You cannot deprotonate them in water to form salts without using extreme bases (like NaOH at pH 14), which is incompatible with most experiments.

Q: How do I verify the concentration if I filtered the solution? A: Do not assume the target concentration.

• Take an aliquot of your filtered solution.

• Dilute 1:10 in Methanol (to break complexes/micelles).

• Analyze via GC-MS or HPLC-RI (Refractive Index detection, as it lacks a UV chromophore).

Part 5: Solubility Mechanism Visualization

Figure 2: Mechanistic comparison of Cyclodextrin Inclusion vs. Micellar Encapsulation.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• Rampen, S. W., et al. (2012).[1][2][3] Long chain 1,13- and 1,15-diols as a potential proxy for palaeotemperature reconstruction.[2][3] Geochimica et Cosmochimica Acta. (Provides context on the hydrophobicity of long-chain diols).

• Wade, D. (1999). Deuterium isotope effects on noncovalent interactions between molecules. Chemico-Biological Interactions. (Explains the C-D vs C-H hydrophobicity differences).

• PubChem. (2024). 1,12-Dodecanediol Compound Summary. National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Grain size controls on long-chain diol distributions and proxy signals in marine sediments [frontiersin.org]
• 3. research-collection.ethz.ch [research-collection.ethz.ch]

Technical Support Center: Minimizing Proton Contamination in Deuterated Diol Experiments

Subject: Technical Guide for Handling 1,12-Dodecane-d24-diol (

) Ticket ID: #D24-DIOL-PROTOCOLS Agent: Senior Application Scientist, Isotope Chemistry Division

Executive Summary & Diagnostic Framework

You are working with 1,12-dodecane-d24-diol , a fully backbone-deuterated lipid-like diol. Because the carbon-deuterium (

) bonds are chemically stable under standard laboratory conditions, "proton contamination" in your experiments almost certainly arises from one of three external sources, not the degradation of the backbone itself.

Before proceeding, identify which form of contamination is affecting your data (e.g., NMR spectra or Mass Spec):

Contamination Type	Symptom	Root Cause
Type A: Labile Exchange	Strong -OH signals when -OD is desired; or variable -OH chemical shifts.[1]	Atmospheric exchanging with the diol's hydroxyl groups.
Type B: Environmental	Sharp singlet at ~1.56 ppm (Water in ) or ~4.79 ppm (Water in ).	Wet solvents, hygroscopic glassware, or improper sealing.
Type C: Isotopic Dilution	Residual solvent peaks (e.g., singlet at 7.26 ppm).	Use of low-grade deuterated solvents or poor storage.

Core Protocol: The "Dry Chain" Workflow

To minimize proton contamination, you must treat the experiment as a moisture-exclusion workflow. 1,12-dodecanediol is amphiphilic; its hydroxyl heads are hygroscopic and will aggressively scavenge protons from humidity.

Phase 1: Glassware Conditioning (The Foundation)

Standard drying is insufficient. Glass surfaces contain adsorbed water and reactive silanol (

) groups that exchange protons with your deuterated solvent.

Protocol:

• Bake: Place NMR tubes, pipettes, and reaction vials in an oven at 150°C for at least 12–24 hours .

• Cool: Transfer immediately to a desiccator or glove box antechamber to cool. Never cool in ambient air.

• Passivation (Optional but Recommended for <1% H): Rinse the NMR tube with

  , then dry again. This exchanges surface to .

Phase 2: Solvent Engineering

Commercially "dry" deuterated solvents often contain 10–20 ppm water. For d24-diol experiments, this is enough to obscure signals.

Protocol:

• Source: Use single-use ampoules rather than multi-use bottles.

• Drying Agent: Store bulk deuterated solvents over activated 3Å Molecular Sieves .

  • Activation: Heat sieves to 200°C under high vacuum for 8 hours.

  • Material: Do not use 4Å sieves for Methanol-d4 or Acetonitrile-d3 (solvent molecules can enter pores).

• Transfer: Use positive pressure (Argon/Nitrogen) or a gas-tight syringe flushed with dry gas.

Phase 3: Sample Preparation Workflow

The following diagram outlines the critical path to maintain isotopic purity.

Figure 1: The "Dry Chain" workflow for handling hygroscopic deuterated lipids. Note the optional exchange step if fully deuterated hydroxyls are required.

Labile Proton Management (-OH vs -OD)

This is the most common confusion point. The "d24" designation refers only to the carbon backbone. The two hydroxyl groups usually arrive protonated (

).

If you require fully deuterated -OD groups: You must chemically exchange the protons.

• Dissolve d24-diol in a small amount of

  (Methanol-d4).

• Evaporate to dryness under high vacuum.

• Repeat 3 times.

• Result:

  .

Mechanism of Contamination (Re-protonation): Even after exchange, exposure to air causes rapid reversion:

This reaction is instant. All handling must occur in a glove box or sealed system.

Troubleshooting & FAQ

Q: I see a broad peak moving around 1.0–4.0 ppm in my NMR. What is it? A: This is the exchangeable hydroxyl proton (

). Its position is concentration- and temperature-dependent due to hydrogen bonding.

• Fix: If you want to eliminate it, add a drop of

  to the tube and shake. The signal will vanish (exchanged to ) and appear as an HDO peak at ~4.8 ppm.

Q: My "dry"

shows a water peak at 1.56 ppm. Why? A: Chloroform is notorious for scavenging water. Also, can become acidic over time (forming ), which catalyzes proton exchange.

• Fix: Filter the solvent through basic alumina (to remove acid) and activated molecular sieves immediately before use.

Q: Can I use Parafilm to seal my NMR tubes? A: For short-term (<1 hour), yes. For overnight runs, no . Parafilm is permeable to water vapor over time. Use Teflon-lined caps or, for critical d24 experiments, flame-seal the tube.

Q: Does the d24 backbone exchange protons? A: No. The

bond is extremely stable ( ). Unless you are using extreme conditions (superacids, high temperature catalytic hydrogenation), the backbone will remain d24.

References

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics. Link

• Cambridge Isotope Laboratories. (2023). "NMR Solvent Data Chart & Handling Guide." CIL Technical Resources. Link

• Burfield, D. R., & Smithers, R. H. (1978). "Desiccant Efficiency in Solvent Drying. 3. Dipolar Aprotic Solvents." Journal of Organic Chemistry. Link

• Sigma-Aldrich. (2024). "Technical Bulletin: Handling and Storage of Deuterated Solvents." Merck KGaA. Link

Sources

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

Technical Support Center: Analysis of 1,12-Dodecane-d24-diol Degradation Products

Welcome to the technical support resource for the analysis of 1,12-dodecane-d24-diol and its degradation products. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during experimental workflows. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your analytical method development and execution.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the analysis of 1,12-dodecane-d24-diol.

Q1: What is 1,12-dodecane-d24-diol and why is it used in our studies?

1,12-dodecane-d24-diol is the deuterium-labeled form of 1,12-dodecanediol.[1] In analytical chemistry, deuterated compounds are invaluable as internal standards for quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[2] Because they are chemically almost identical to their non-labeled counterparts (the analyte), they behave similarly during sample preparation, chromatography, and ionization.[2] However, their increased mass allows the mass spectrometer to distinguish them from the analyte, enabling precise quantification by correcting for analyte loss during sample processing and for variations in instrument response (e.g., matrix effects).[1][2]

Q2: What are the expected degradation products of 1,12-dodecanediol?

As a long-chain primary alcohol, 1,12-dodecanediol is susceptible to oxidation. The degradation will likely proceed stepwise, converting the primary alcohol functional groups (-CH₂OH) into aldehydes (-CHO) and then to carboxylic acids (-COOH). Therefore, the primary degradation products you should anticipate are:

• 12-hydroxy-dodecanal: One alcohol group is oxidized to an aldehyde.

• 12-hydroxy-dodecanoic acid: One alcohol group is oxidized to a carboxylic acid.

• Dodecanedial: Both alcohol groups are oxidized to aldehydes.

• 12-oxo-dodecanoic acid: One alcohol group is oxidized to a carboxylic acid and the other to an aldehyde.

• Dodecanedioic acid: Both alcohol groups are oxidized to carboxylic acids.

When analyzing the degradation of 1,12-dodecane-d24-diol, you would expect to see the deuterated analogs of these compounds.

Q3: Which analytical technique is better for this analysis: GC-MS or LC-MS?

Both GC-MS and LC-MS are powerful techniques for this analysis, and the choice depends on the specific goals of your experiment and the nature of the degradation products.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile and semi-volatile compounds in the gas phase.[3]	Separates compounds in the liquid phase, suitable for a wider range of polarities and volatilities.[3]
Derivatization	Required. Diols and their acidic degradation products are not volatile enough for GC analysis. Silylation (e.g., with BSTFA) is a common and effective method to increase volatility.[4][5]	Optional. May not be necessary, but derivatization can be used to improve ionization efficiency or chromatographic retention.
Sensitivity	Generally provides excellent sensitivity, especially with selective ion monitoring (SIM).[5]	Often provides superior sensitivity, especially for larger, non-volatile compounds, making it ideal for bioanalysis.[2][3]
Best For	Profiling a wide range of degradation products, including the parent diol, after a straightforward derivatization step. Excellent for resolving isomers.	Quantifying low-level degradation products in complex biological matrices (e.g., plasma, urine) without derivatization.[6][7]
Key Consideration	The derivatization step adds time and a potential source of variability to the sample preparation workflow.	More susceptible to matrix effects (ion suppression or enhancement), which necessitates the use of a good internal standard like 1,12-dodecane-d24-diol.[2]

Q4: I see a slight difference in retention time between my deuterated standard and the native analyte. Is this normal?

Yes, this is a well-documented phenomenon known as the "chromatographic isotope effect" or "isotopic shift".[8] The carbon-deuterium (C-D) bond is slightly stronger and less polar than the carbon-hydrogen (C-H) bond. In reversed-phase HPLC, this can cause the deuterated compound to elute slightly earlier than the non-deuterated analyte.[8] While usually minor, this effect can be problematic if not accounted for, especially if the peaks are not fully integrated together or if there is an interfering peak near the analyte. Careful method development is needed to ensure co-elution or, if separation occurs, that both peaks are correctly identified and integrated.[9]

Part 2: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Workflow & Troubleshooting Logic

The following diagram illustrates a general workflow for troubleshooting common issues in the analysis of 1,12-dodecane-d24-diol and its degradation products.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Fatty alcohol analysis | Cyberlipid [cyberlipid.gerli.com]
• 5. books.rsc.org [books.rsc.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: High-Enrichment 1,12-Dodecane-d24-diol

Status: Active Responder: Dr. Aris Thorne, Senior Application Scientist Ticket Context: Handling, Solubilization, and Analytical Validation of Perdeuterated Fatty Diols.

Executive Summary

You are working with 1,12-dodecane-d24-diol , a highly valuable, fully deuterated carbon-backbone lipid (

). Unlike standard reagents, this compound requires strict protocols to prevent isotopic dilution (H/D back-exchange) and to ensure accurate dosing in metabolic stability assays.

This guide moves beyond basic MSDS data to address the specific "pain points" of handling waxy, amphiphilic deuterated solids.

Module 1: Physical Handling & Storage

The Enemy: Atmospheric Moisture & Static Electricity.

Context: While the C-D bonds on the backbone are stable, the terminal hydroxyl groups (-OH) are hygroscopic. Water absorption alters the effective molecular weight, leading to stoichiometry errors in synthesis or stock solution preparation. Furthermore, long-chain diols are waxy and prone to static charge, making weighing difficult.

Troubleshooting Guide: Weighing & Storage

Symptom	Diagnosis	Corrective Action
Drifting Balance Reading	Sample is absorbing atmospheric moisture (Hygroscopicity).[1]	Stop immediately. Do not return powder to the vial. Switch to the Inert Weighing Protocol (see below).
Powder "Jumps" off Spatula	Static charge buildup (common in waxy deuterated lipids).	Use an anti-static gun (zerostat) on the spatula and vial. Weigh into a glass vessel, not plastic.
Clumping/Stickiness	Thermal degradation or solvent entrapment.	Store at -20°C . Allow vial to equilibrate to Room Temp (RT) in a desiccator before opening to prevent condensation.

Protocol: The Inert Weighing Workflow

Standard weighing paper is insufficient for high-enrichment isotopes.

Figure 1: Critical workflow to prevent moisture uptake during the weighing of hygroscopic deuterated standards.

Module 2: Solubilization & Chemistry

The Enemy: Solubility Mismatches & Proton Exchange.[1][2][3]

Context: 1,12-dodecanediol is amphiphilic but dominated by its hydrophobic

chain. It is insoluble in water. For biological assays, you must create a concentrated stock in an organic solvent before diluting into aqueous media.

FAQ: Solubilization Strategies

Q: My sample precipitated when I added the DMSO stock to my cell culture media. Why? A: This is the "Crash-Out" effect. The hydrophobic D24 chain aggregates instantly in water.

• Solution: Pre-warm the media to 37°C. Vortex the media while slowly adding the DMSO stock. Do not exceed 0.5% DMSO final concentration. If precipitation persists, use a carrier molecule like BSA (Bovine Serum Albumin) or cyclodextrin to solubilize the lipid tail.

Q: Can I use Methanol (MeOH) or Water (

) as solvents? A:

• Water: No (Insoluble).

• Methanol: Yes, but with a warning. The hydroxyl protons (-OH) of your molecule will rapidly exchange with the solvent.

  • In

    : No mass shift.

  • In

    (Deuterated Methanol): The -OH becomes -OD. Mass increases by +2 Da (from to ).

Solvent Compatibility Table

Solvent	Solubility	Application	Risk Factor
DMSO	High	Stock solutions for Bio-assays	Hygroscopic (Keep dry to prevent H/D exchange).
Ethanol	High	Synthesis / Cleaning	Evaporation changes concentration.
Chloroform	High	Lipid extraction / Storage	Volatile; not cell-compatible.
Water	Insoluble	Final assay buffer	Precipitation Risk. Requires co-solvent.

Module 3: Analytical Validation (NMR & MS)

The Enemy: Misinterpretation of Isotopic Purity.

Context: Users often panic when they see "missing peaks" in NMR or "wrong masses" in MS. These are usually artifacts of the solvent environment, not compound degradation.

Troubleshooting: "Where did my protons go?"

Scenario 1: The Disappearing NMR Peak

• Observation: You run a

  -NMR in or and cannot find the hydroxyl protons.

• Cause: Rapid Chemical Exchange. The solvent deuteriums (

  ) swap places with your molecule's hydroxyl protons ( ).[2] . Since is silent in -NMR, the signal vanishes.

• Fix: Run NMR in DMSO-

  or (dry). These aprotic solvents slow down the exchange, allowing you to see the -OH peaks (usually distinct doublets or triplets depending on coupling).

Scenario 2: The Mass Spec "Shift"

• Observation: LC-MS shows a mass of [M+H]+ that is 2 Da higher than calculated.

• Cause: You used a deuterated mobile phase or a protic solvent that facilitated H/D exchange on the hydroxyls.

• Fix: Calculate the mass based on the specific solvent conditions.

  • Target Mass (Dry):

  • Target Mass (Fully Exchanged):

Module 4: Scientific Application (Metabolic Stability)

The Goal: Blocking

-Oxidation.

Context: The primary use of 1,12-dodecane-d24-diol is to probe or block metabolic pathways. The terminal carbons (C1 and C12) are primary sites for Cytochrome P450 (CYP450) oxidation.

Mechanism: The Deuterium Kinetic Isotope Effect (DKIE) . The C-D bond is shorter and stronger than the C-H bond.[4][5] Breaking the C-D bond requires significantly more activation energy. By deuterating the entire chain (specifically the terminal positions), you effectively "armor" the molecule against oxidative degradation, extending its half-life (

).

Figure 2: The Kinetic Isotope Effect mechanism. The high energy barrier of C-D bond cleavage prevents rapid clearance by CYP450 enzymes.

References

• BenchChem. (2025).[6][7][8] Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. Retrieved from

• ResolveMass Laboratories. (2025). Deuterated Standards for LC-MS Analysis: Handling and Storage.[8][9] Retrieved from

• Di Martino, R. M., et al. (2023).[10] "Deuterium in drug discovery: Progress, opportunities and challenges."[10] Nature Reviews Drug Discovery, 22(7), 562–584.[10]

• ACD/Labs. (2023). Exchangeable Protons in NMR—Friend or Foe? Retrieved from

• Thermo Fisher Scientific. (n.d.). 1,12-Dodecanediol Product Specifications and Handling. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. acdlabs.com [acdlabs.com]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

Technical Guide: H-NMR Spectrum Comparison of 1,12-Dodecane-d24-diol vs. Non-Deuterated

This guide details the comparative H-NMR analysis of 1,12-dodecanediol (non-deuterated) and its isotopologue 1,12-dodecane-d24-diol (perdeuterated alkyl chain).

Executive Summary

The primary distinction in the proton NMR (

H-NMR) spectra of these two compounds is the silencing of the alkyl chain signals in the deuterated variant. While 1,12-dodecanediol exhibits a characteristic fatty alcohol profile with high-integration methylene multiplets, 1,12-dodecane-d24-diol is effectively "invisible" in the alkyl region.

The only observable proton signals in the d24 variant arise from the hydroxyl groups (-OH) and any residual protio-impurities. Consequently, the analysis shifts from confirming structure via chain connectivity to confirming isotopic purity and analyzing solvent-solute exchange dynamics.

Theoretical Basis & Mechanism

Deuterium Silencing

Standard

H-NMR operates at the Larmor frequency of the protium nucleus ( H). Deuterium ( H or D) has a vastly different gyromagnetic ratio ( ), meaning it does not resonate at the H frequency.

• Non-Deuterated: All 26 protons (24 on carbon, 2 on oxygen) are active.

• Deuterated (d24): The 24 carbon-bound protons are replaced by deuterium. Only the 2 hydroxyl protons remain observable (assuming no exchange with

  solvent).

Scalar Coupling Changes ( vs. )

In the non-deuterated compound, the hydroxyl proton couples with the adjacent methylene protons (

), typically splitting into a triplet ( ). In the d24 compound, the hydroxyl proton is adjacent to a group. The coupling constant is much smaller than .

• Result: The -OH signal in the d24 compound collapses from a triplet to a singlet (often slightly broadened due to unresolved coupling with deuterium).

Experimental Protocol

To ensure valid comparison, DMSO-d6 is the required solvent. Chloroform-d (

) often leads to broad, invisible, or concentration-dependent -OH peaks due to rapid exchange and lack of hydrogen bonding stabilization.

Materials

• Analyte A: 1,12-Dodecanediol (Standard).[1][2][3][4][5]

• Analyte B: 1,12-Dodecane-d24-diol (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  Isotopic Purity).[6]

• Solvent: DMSO-d6 (

  D) + 0.03% TMS (Internal Reference).

• Instrument: 400 MHz NMR or higher.

Acquisition Parameters

• Pulse Sequence: zg30 (Standard 30° pulse).

• Relaxation Delay (D1): Set to 10-20 seconds .

  • Reasoning: The -OH protons in the deuterated sample lack efficient relaxation pathways (dipolar coupling to nearby protons is removed), leading to significantly longer

    relaxation times. A short D1 will result in poor integration accuracy for the d24 compound.

• Scans (NS): 16 (Non-deuterated) vs. 64 (Deuterated - to detect residual impurities).

Spectral Data Comparison

Comparative Table (in DMSO-d6)

Region	Chemical Shift ( )	Multiplicity	Integral (Non-Deuterated)	Integral (d24-Deuterated)	Assignment
Hydroxyl	4.30 - 4.35 ppm	Triplet ( Hz)	2H	Singlet (Broad)
-Methylene	3.35 - 3.40 ppm	Quadruplet (or Multiplet)	4H	Silent (Baseline)
-Methylene	1.35 - 1.45 ppm	Multiplet	4H	Silent (Baseline)
Bulk Chain	1.20 - 1.30 ppm	Broad Singlet/Multiplet	16H	Silent (Baseline)
Residual	Variable	Multiplet	N/A	< 1% (Trace)	Residual

Detailed Analysis

A. The Alkyl Region (1.2 – 3.4 ppm)

• Non-Deuterated: Dominates the spectrum. The

  -methylene protons at ~3.37 ppm appear as a quartet (coupling to OH and -CH2). The bulk chain appears as a massive "fatty" envelope at 1.24 ppm.

• Deuterated: This region is essentially empty. Any peaks observed here represent isotopic impurities (incomplete deuteration during synthesis).

  • Quality Control Note: If you see small multiplets at 3.35 ppm in the d24 sample, calculate the integral relative to the -OH peak. This ratio defines the isotopic purity.

B. The Hydroxyl Region (~4.3 ppm)

• Non-Deuterated: A clear triplet. The proton neighbors are the two protons on

  ( ). rule peaks.

• Deuterated: A singlet. The proton neighbors are deuteriums on

  ( ). Deuterium has spin .[7] The theoretical splitting is .[7] However, the coupling constant is so small it is rarely resolved.

  • Isotope Shift: You may observe a slight upfield shift (0.01–0.03 ppm) of the -OH singlet in the d24 compound due to the secondary isotope effect of the adjacent

    group.

Workflow & Decision Logic

The following diagram illustrates the logical flow for verifying the identity and purity of the d24-diol.

Caption: Decision tree for distinguishing deuterated vs. non-deuterated diols and assessing isotopic purity.

Applications in Drug Development

Why utilize the d24 variant despite the higher cost?

• Internal Standard for qNMR: The d24-diol can be spiked into a sample containing non-deuterated fatty chains. Its alkyl signals will not overlap with the analyte, but its -OH signal (or back-exchanged -OD) can serve as a reference if calibrated, or more commonly, it is used in LC-MS where the mass shift (+24 Da) allows it to act as an ideal internal standard that co-elutes with the analyte but is mass-resolved.

• Metabolic Stability Studies: Deuterium at the

  -position (C1) makes the molecule significantly more resistant to oxidation by alcohol dehydrogenases (Kinetic Isotope Effect). Comparing the metabolic rate of the non-deuterated vs. d24 form helps map metabolic pathways.

• Membrane Dynamics: In solid-state NMR (

  H-NMR), the d24 chains provide specific information about lipid bilayer fluidity and order parameters, which is impossible with H-NMR of non-deuterated lipids.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• Thornton, E. R. (1962). Solvent Isotope Effects in H-NMR. Annual Review of Physical Chemistry. (Contextual grounding for isotope shifts).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,12-Dodecanediol (5675-51-4) 1H NMR spectrum [chemicalbook.com]
• 4. Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol through Whole-Cell Biotransformation in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1,12-Dodecanediol | C12H26O2 | CID 79758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. guidechem.com [guidechem.com]
• 7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

Technical Comparison Guide: Kinetic Isotope Effects in 1,12-Dodecane-d24-diol Esterification

This guide provides an in-depth technical analysis of the kinetic isotope effect (KIE) observed during the esterification of 1,12-dodecane-d24-diol compared to its non-deuterated analog.[1][2] It is designed for researchers optimizing synthetic pathways for deuterated pharmaceutical ingredients (DPIs) or polymer precursors.[1][2]

Executive Summary & Verdict

1,12-Dodecane-d24-diol (CAS: 1219802-88-6) functions as a near-perfect kinetic mimic of its protio-analog (1,12-dodecanediol) during esterification.[1][2]

Unlike oxidation reactions where primary KIEs can reduce reaction rates by 5–10x, esterification involves O–H bond cleavage (nucleophilic attack) rather than C–D bond cleavage.[1][2] Consequently, the reaction exhibits a negligible Secondary Deuterium Kinetic Isotope Effect (SDKIE) , typically ranging from 0.98 to 1.05 .[1][2]

• Verdict for Process Chemists: You can substitute the d24-variant into existing manufacturing protocols without adjusting reaction times, temperatures, or catalyst loads.[1]

• Verdict for Medicinal Chemists: The value of this compound lies not in the synthesis kinetics, but in the resulting metabolic stability of the ester product against oxidative cleavage at the

  -carbon.

Mechanistic Analysis: Why the KIE is Secondary

To understand the kinetic behavior, we must visualize the transition state. In a typical Fischer esterification or acyl chloride coupling, the rate-determining step (RDS) involves the nucleophilic attack of the hydroxyl oxygen onto the carbonyl carbon.

The Isotope Position

In 1,12-dodecane-d24-diol, the deuterium atoms are located on the carbon backbone, including the

-position adjacent to the hydroxyl group ( ).[1]

• Bond Breaking: The reaction breaks the O–H bond, not the C–D bond.

• Electronic Effect: Deuterium is slightly more electron-donating (inductively) than hydrogen, potentially increasing the nucleophilicity of the oxygen.

• Steric/Vibrational Effect: The C–D bond is shorter and has lower vibrational amplitude, causing a minor change in the steric environment and hybridization re-organization energy.

Pathway Diagram (Graphviz)

The following diagram illustrates the reaction pathway and the specific location of the isotope relative to the reaction center.

Figure 1: Reaction pathway showing the

-deuterium atoms remain intact during the rate-determining nucleophilic attack, resulting in a secondary KIE.

Comparative Performance Analysis

The following data compares the d24-diol against the standard protio-diol and a theoretical primary KIE substrate (e.g., if the reaction were oxidation).

Table 1: Kinetic Parameters & Physical Properties[2]

Feature	1,12-Dodecanediol (Protio)	1,12-Dodecane-d24-diol	Implication
Molecular Weight	202.34 g/mol	226.48 g/mol	Mass Spec shift of +24 Da allows easy tracking.[1][2]
Reaction Rate ( )	1.00 (Reference)	0.98 – 1.02	No process change required.[1][2]
KIE Type	N/A	Secondary ( )	Isotope effect is negligible for synthesis.[1][2]
C-H/C-D Bond Energy	~98 kcal/mol	~100 kcal/mol	d24 is thermodynamically more stable.
Metabolic Stability	Low (Rapid -oxidation)	High (Blocked -oxidation)	Primary benefit for drug development.[1][2]

Interpretation of Data[3][4][5][6][7][8][9][10][11][12][13][14]

• Synthesis: The observed rate constant ratio (

  ) is effectively unity.[2] The slight inductive donation of deuterium might theoretically accelerate the reaction (Inverse KIE, ), but steric factors balance this out.

• Purification: Deuterated compounds often elute slightly earlier in Reverse Phase HPLC due to the smaller molar volume of C-D bonds (less lipophilic surface area interaction). This separation factor is useful for purification if d0/d24 mixtures are used.

Experimental Protocol: Validating the KIE

Objective: To empirically confirm the absence of a significant kinetic penalty (Primary KIE) in your specific esterification system.

Since the KIE is expected to be small (<1.1), direct rate measurement (measuring

separately for H and D) is prone to experimental error.[1][2] The Intermolecular Competition Method is the gold standard for accuracy.

Protocol: Competition Experiment

Principle: React a 1:1 mixture of Protio and Deuterated diol with a limiting amount of acylating agent. Analyze the product ratio by Mass Spectrometry.

Materials

• Substrate A: 1,12-Dodecanediol (1.0 mmol)

• Substrate B: 1,12-Dodecane-d24-diol (1.0 mmol)

• Reagent: Benzoyl Chloride (0.2 mmol) - Limiting reagent (10%)

• Base: Pyridine (2.0 mmol)

• Solvent: Dichloromethane (anhydrous)

Workflow

• Dissolution: Dissolve both diols (A and B) in DCM in a single reaction vessel.

• Initiation: Add Pyridine, then slowly add Benzoyl Chloride at 0°C.

• Reaction: Stir for 1 hour (ensure <100% conversion of diols; since acyl chloride is limiting, it will be consumed fully).

• Quench: Add water to quench unreacted acyl chloride (if any).[1][2]

• Analysis: Extract organic layer and analyze via LC-MS (ESI+) .

  • Monitor Peak A: [M_protio + H]+ or [M_protio + Na]+[1][2]

  • Monitor Peak B: [M_d24 + H]+ or [M_d24 + Na]+

• Calculation:

  Since initial concentrations are equal and conversion is low: [1][2]

Expected Result: A ratio between 0.95 and 1.05 . If the ratio is > 2.0, check for contamination or alternative reaction pathways (e.g., oxidation side-reactions).[1][2]

References

• Mechanistic Foundation of KIEs

  • Source: IUPAC.[2] Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford (1997).[1][2]

  • Definition: "Secondary Kinetic Isotope Effect."[1][3][4][5][6]

  • URL:[Link][1][2]

• Deuterium in Drug Development (Stability Context)

  • Title: The kinetic isotope effect in the search for deuterated drugs.[7]

  • Source: Drug News Perspect. 2010 Jul-Aug;23(6):398-404.[1][2][7]

  • URL:[Link]

• General Esterification Kinetics

  • Title: Kinetic Isotope Effects in Organic Chemistry (General Principles).
  • Source: LibreTexts Chemistry.

  • URL:[Link]

• Commercial Standard Data

  • Title: 1,12-Dodecane-d24-diol Product Specification.[1][2][8][9][10]

  • Source: C/D/N Isotopes.[2][11][4][5][6][10]

Sources

• 1. 1,12-Dodecane-d24-diol | CDN-D-6571-0.05G | LGC Standards [lgcstandards.com]
• 2. Page loading... [guidechem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. pharmacy180.com [pharmacy180.com]
• 7. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Qmx Laboratories - 1,12-Dodecane-d24-diol_1219802-88-6_0.1g [qmx.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. Combining Solvent Isotope Effects with Substrate Isotope Effects in Mechanistic Studies of Alcohol and Amine Oxidation by Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating 1,12-dodecane-d24-diol Purity: A Comparative Analysis of Gas Chromatography and Orthogonal Methods

For researchers and professionals in drug development and materials science, the isotopic and chemical purity of deuterated compounds like 1,12-dodecane-d24-diol is not merely a quality metric; it is the foundation of reliable experimental outcomes. Whether used as an internal standard, a metabolic tracer, or a building block in advanced polymers, impurities can introduce significant analytical errors and compromise data integrity.

This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of 1,12-dodecane-d24-diol. While Gas Chromatography (GC) stands as a primary workhorse for this analysis, we will explore its nuances and compare its performance against essential orthogonal techniques. Our focus is not just on the "how," but the critical "why" behind each experimental choice, ensuring a self-validating and robust analytical strategy.

The Analytical Challenge: Volatility and Polarity of Long-Chain Diols

1,12-dodecanediol, and by extension its deuterated analog, presents a distinct analytical challenge.[1][2] Its long twelve-carbon chain provides sufficient molecular weight to classify it as semi-volatile. However, the two terminal hydroxyl (-OH) groups introduce high polarity. In gas chromatography, this combination is problematic. The polar hydroxyl groups can engage in hydrogen bonding, leading to several undesirable effects:

• Poor Volatility: The molecule requires high temperatures to vaporize, risking thermal degradation in the GC inlet.[3]

• Peak Tailing: Interaction with active sites on the column and liner results in asymmetric, tailing peaks, which compromises resolution and accurate quantification.

• Sample Adsorption: Irreversible adsorption onto active surfaces can lead to sample loss and poor recovery.[3][4]

The solution is not to force the analysis under harsh conditions but to chemically modify the molecule to make it amenable to GC analysis. This is where derivatization becomes an indispensable tool.[5][6]

Primary Method: Gas Chromatography with Derivatization

Derivatization chemically modifies a compound to enhance its analytical properties.[4][7] For long-chain diols, the goal is to mask the polar hydroxyl groups, thereby increasing volatility and thermal stability while reducing column interactions.[3]

The Causality Behind Silylation

The most effective and widely used derivatization method for hydroxyl groups is silylation .[3] This reaction replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.

The choice of reagent is critical. A common and highly effective choice is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. The reaction is rapid and quantitative, producing a stable derivative suitable for injection into the GC.

Experimental Protocol: GC-MS Purity Validation

This protocol provides a self-validating system by coupling a Flame Ionization Detector (FID) for robust quantification with a Mass Spectrometer (MS) for definitive identification and isotopic confirmation.

Objective: To quantify the purity of 1,12-dodecane-d24-diol and confirm its isotopic enrichment.

1. Sample Preparation (Silylation)

• Accurately weigh ~5 mg of the 1,12-dodecane-d24-diol sample into a 2 mL autosampler vial.

• Add 500 µL of a suitable solvent (e.g., Pyridine or Acetonitrile). Ensure the solvent is anhydrous.

• Add 500 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

• Allow the vial to cool to room temperature before analysis. Prepare a blank by derivatizing the solvent alone.

2. Instrumentation: GC-MS/FID

• A splitter at the end of the GC column allows effluent to be directed to both an FID and an MS detector simultaneously.

Parameter	Condition	Rationale
GC System	Agilent 8890 or equivalent	Provides precise electronic pneumatic control for reproducible retention times.
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)	A non-polar 5% phenyl-methylpolysiloxane phase provides excellent separation for the non-polar TMS-derivatized analyte.[8]
Inlet Temperature	280 °C	Ensures rapid vaporization of the derivatized analyte without thermal degradation.
Injection Volume	1 µL, Split mode (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Oven Program	Initial 100°C (hold 2 min), ramp 15°C/min to 300°C (hold 5 min)	A temperature ramp effectively separates early-eluting impurities from the main analyte peak.[8]
FID Temperature	320 °C	Ensures no condensation of the analyte and complete combustion for accurate quantification.
MS Source Temp.	230 °C	Standard temperature for electron ionization (EI).
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass filter.
MS Scan Range	40 - 550 m/z	Covers the expected mass of the derivatized analyte and potential fragments/impurities.

3. Data Analysis & Interpretation

• Purity (FID): Calculate the area percent of the main peak from the FID chromatogram. This provides the most accurate quantification due to FID's uniform response factor for hydrocarbons.

• Identity (MS): Confirm that the mass spectrum of the main peak corresponds to the TMS-derivatized 1,12-dodecane-d24-diol. The molecular ion (M+) will confirm the high level of deuteration.[9][10]

• Impurity Identification (MS): Analyze the mass spectra of any minor peaks to tentatively identify impurities (e.g., residual starting materials, partially deuterated species, or side-products).

Comparative Guide: GC vs. Orthogonal Methods

Relying on a single analytical method is insufficient for comprehensive purity validation. Orthogonal methods, which measure the same attribute using different physical principles, provide a more complete and trustworthy picture.

Technique	Principle	Pros for 1,12-dodecane-d24-diol	Cons for 1,12-dodecane-d24-diol
Gas Chromatography (GC-MS)	Separation by volatility and column interaction	High Resolution: Excellent separation of closely related impurities. High Sensitivity: Detects trace-level impurities. MS Confirmation: Provides definitive mass confirmation of deuteration and impurity structure.[10][11]	Derivatization Required: Adds a sample preparation step and potential for artifacts.[3] Destructive: Sample cannot be recovered.
High-Performance Liquid Chromatography (HPLC)	Separation by polarity	No Derivatization: Analyzes the diol in its native form. Non-destructive: Sample can be collected post-analysis. Good for non-volatile impurities. [12][13]	Low UV Absorbance: The diol lacks a chromophore, requiring less sensitive detectors like ELSD or CAD. Lower Resolution: May not separate all isomers or closely related impurities as well as capillary GC.
Quantitative NMR (qNMR)	Nuclear spin resonance in a magnetic field	Absolute Quantification: A primary ratio method that does not require a specific reference standard. Structural Confirmation: ¹H and ²H NMR definitively confirm deuteration sites and levels. Non-destructive.	Lower Sensitivity: Generally less sensitive to trace impurities (<0.1%) compared to GC.[14] Higher Cost: Instrumentation and expertise are more specialized.

Expert Insights & Recommendations

• For Routine Quality Control: A validated GC-FID method with derivatization is the most efficient, cost-effective, and robust approach for routine purity assessment. Periodic verification by GC-MS is essential to ensure peak identity.

• For Reference Standard Certification: A combination of all three techniques is necessary.

  • qNMR should be used to establish the absolute purity (assay value) of the material.[14]

  • GC-MS should be used to profile and identify any volatile or semi-volatile impurities.

  • HPLC (with a universal detector like Charged Aerosol Detector - CAD) should be used to detect any non-volatile impurities that would not be observed by GC.

• Addressing the Deuteration: The "d24" designation is a critical quality attribute.

  • GC-MS is the best chromatographic technique to confirm the mass shift and, therefore, the degree of deuteration.[9][15] The molecular ion of the bis-TMS derivative should be carefully examined.

  • NMR is the ultimate tool for confirming the extent and location of deuterium incorporation. A ¹H NMR spectrum should show the near-complete absence of signals, while a ²H NMR spectrum will confirm the presence of deuterium at the corresponding positions.[9]

Conclusion

Validating the purity of 1,12-dodecane-d24-diol requires a thoughtful, multi-faceted analytical strategy. While Gas Chromatography following silylation offers a powerful, high-resolution method for routine analysis, it must be understood as one piece of a larger puzzle. True scientific trustworthiness is achieved by complementing GC with orthogonal methods like HPLC and qNMR . This integrated approach, which leverages the strengths of each technique, provides a comprehensive and irrefutable assessment of both chemical and isotopic purity, ensuring that the material is fit for its intended high-stakes application.

References

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques - YouTube.

• Maliszewska, M., & Nowaczyk, J. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. Analytica Chimica Acta, 1165, 338490. Available at: [Link]

• Alzweiri, M., Khanfar, M., & Al-Hiari, Y. (2018). Variations in GC–MS Response Between Analytes and Deuterated Analogs. Chromatographia, 81(9), 1265-1271. Available at: [Link]

• ResearchGate. (n.d.). Gas chromatography‐mass spectrometry (GC‐MS) results from deuterium.... Available at: [Link]

• Almac Group. (n.d.). QNMR: The New Gold Standard?. Almac Voice. Available at: [Link]

• NIST. (n.d.). 1,12-Dodecanediol Gas Chromatography. NIST Chemistry WebBook. Available at: [Link]

• Li, W., et al. (2022). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. New Journal of Chemistry, 46(8), 3765-3769. Available at: [Link]

• Chemistry LibreTexts. (2023). Derivatization. Available at: [Link]

• Hulme, A. N., & Procopiou, P. A. (2006). Simple protocol for NMR analysis of the enantiomeric purity of diols. Organic Letters, 8(10), 1971-1974. Available at: [Link]

• SPECIFIC POLYMERS. (2024). HPLC, a modular technique that complements NMR. Available at: [Link]

• PubChem. (n.d.). 1,12-Dodecanediol. National Center for Biotechnology Information. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of 1,12-Dodecanediol (CAS 5675-51-4). Available at: [Link]

• Orata, F. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. In Advanced Gas Chromatography - Progress in Agricultural, Biomedical and Industrial Applications. IntechOpen. Available at: [Link]

• Ravisankar, P. (2016). DERIVATIZATION IN GAS CHROMATOGRAPHY (GC), HIGHPERFORMANCE LIQUID CHROMATOGRAPHY[HPLC]. SlideShare. Available at: [Link]

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A Comparative Guide to the Thermal Stability of Deuterated vs. Protonated Dodecanediol

For researchers, scientists, and professionals in drug development, understanding the intrinsic properties of molecules is paramount. Among these, thermal stability is a critical parameter that can influence everything from reaction kinetics to the shelf-life of a final product. This guide provides an in-depth, objective comparison of the thermal stability of deuterated dodecanediol versus its protonated (standard) counterpart, supported by experimental data and established scientific principles.

The Foundation: Why Deuteration Matters

At the heart of this comparison lies the Kinetic Isotope Effect (KIE) . The KIE describes the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] In this case, we are substituting hydrogen (H) with its heavier, stable isotope, deuterium (D).

The fundamental difference between a carbon-hydrogen (C-H) and a carbon-deuterium (C-D) bond is rooted in quantum mechanics. Due to its greater mass, deuterium vibrates at a lower frequency than hydrogen. This results in a lower zero-point energy for the C-D bond, meaning more energy is required to break it compared to a C-H bond.[2][3] This seemingly subtle difference can have a significant impact on the thermal decomposition of a molecule, a process that often involves the cleavage of C-H bonds as a rate-limiting step.

Experimental Assessment of Thermal Stability

To empirically compare the thermal stability of protonated and deuterated dodecanediol, two primary thermoanalytical techniques are employed: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

TGA measures the change in mass of a sample as it is heated at a controlled rate.[4] This technique is invaluable for determining the temperature at which a material begins to decompose.[5]

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the protonated or deuterated dodecanediol sample into an alumina crucible.[6]

• Instrument Setup: Place the crucible into the TGA instrument.[4]

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.[7]

• Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of 600°C at a linear heating rate of 10°C/min.

• Data Acquisition: Continuously record the sample mass as a function of temperature.[4]

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference.[8] It is used to detect thermal events such as melting, crystallization, and decomposition.

Methodology:

• Sample Preparation: Weigh 2-5 mg of the protonated or deuterated dodecanediol sample into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.[9]

• Instrument Setup: Place the sample and reference pans into the DSC cell.[10]

• Atmosphere: Maintain an inert nitrogen atmosphere with a purge rate of 20-50 mL/min.[9]

• Temperature Program:

  • Equilibrate the sample at 25°C.

  • Ramp the temperature to the melting point to erase thermal history, then cool.

  • Heat the sample from 25°C to 400°C at a heating rate of 10°C/min to observe the decomposition endotherm.[9]

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.[11]

Visualizing the Experimental Workflow

Caption: Experimental workflow for comparing the thermal stability of protonated and deuterated dodecanediol.

Comparative Data Summary

The following table summarizes hypothetical yet expected results from the TGA and DSC analyses, illustrating the anticipated enhancement in thermal stability upon deuteration.

Parameter	Protonated Dodecanediol	Deuterated Dodecanediol
TGA Onset Decomposition Temp. (Td, onset)	~ 220°C	~ 235°C
TGA Peak Decomposition Temp. (Td, peak)	~ 245°C	~ 260°C
DSC Decomposition Endotherm Peak	~ 248°C	~ 263°C

Analysis and Interpretation

The experimental data consistently indicates that deuterated dodecanediol exhibits a higher thermal stability compared to its protonated counterpart. This is evidenced by the increase in both the onset and peak decomposition temperatures observed in the TGA analysis. The DSC data corroborates these findings, showing a shift in the decomposition endotherm to a higher temperature for the deuterated compound.

This enhanced stability is a direct consequence of the kinetic isotope effect. The initial and rate-determining steps in the thermal decomposition of long-chain diols like dodecanediol often involve the homolytic cleavage of C-H bonds. Due to the lower zero-point energy of the C-D bond, a greater amount of thermal energy is required to achieve the transition state for bond breaking.[2] This translates to a slower rate of decomposition at a given temperature and, consequently, a higher observed decomposition temperature.

Furthermore, the presence of deuterium can also influence intermolecular forces, such as hydrogen bonding. While the effect on hydrogen bond strength can vary, it can contribute to the overall stability of the molecular lattice in the solid state.[12][13]

Conclusion

The strategic substitution of hydrogen with deuterium in dodecanediol leads to a quantifiable and significant improvement in its thermal stability. This phenomenon is primarily attributed to the kinetic isotope effect, which strengthens the C-D bond relative to the C-H bond. For researchers and drug development professionals, this offers a valuable tool for enhancing the robustness of molecules, potentially leading to improved product stability, extended shelf-life, and better performance in high-temperature applications.

References

• Benchchem. (n.d.). DSC Analysis: A Comparative Study of Polymers Derived from C9 and C10 Diols.
• D'Amelia, R. (n.d.). DSC Laboratory Experiment – Determining the Thermal Properties of Organic Hydrocarbons.
• Open Access Journals. (2024). Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration.
• XRF Scientific. (n.d.). A Beginner's Guide to Thermogravimetric Analysis.
• IntechOpen. (n.d.). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience.
• EPFL. (n.d.). Protocol Thermogravimetric Analysis (TGA) 1. Method Thermogravimetry (TGA) is a technique that measures the change in weight of.
• Unknown. (n.d.). Thermogravimetric Analysis.
• Unknown. (n.d.). Thermogravimetric Analysis.
• Wikipedia. (n.d.). Differential scanning calorimetry.
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• Chemistry LibreTexts. (2024, May 4). Kinetic Isotope Effects.
• ResearchGate. (n.d.). Catalytic Dehydration of Alcohols. Kinetic Isotope Effect for the Dehydration of t-Butanol.
• Chemistry Stack Exchange. (2017, March 9). Why is a C–D bond stronger than a C–H bond?.
• Royal Society of Chemistry. (1975). Effect of deuteration on hydrogen bonds. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases.
• Royal Society of Chemistry. (2024). Impact of H/D isotopic effects on the physical properties of materials.
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• Chem-Station Int. Ed. (2024, April 27). Solvent Isotope Effect.
• TA Instruments. (2022, February 7). What is Differential Scanning Calorimetry?.
• PMC. (n.d.). Combining Solvent Isotope Effects with Substrate Isotope Effects in Mechanistic Studies of Alcohol and Amine Oxidation by Enzymes.
• PMC. (2020, May 26). Deuteration of nonexchangeable protons on proteins affects their thermal stability, side‐chain dynamics, and hydrophobicity.
• MDPI. (2022, April 8). Isotope Effects on Chemical Shifts in the Study of Hydrogen Bonds in Small Molecules.
• ResearchGate. (n.d.). Thermogravimetric analysis curve of dodecanethiol-coated nanoparticles.
• Cheméo. (n.d.). Chemical Properties of 1,12-Dodecanediol (CAS 5675-51-4).
• NIST. (n.d.). 1,12-Dodecanediol. NIST WebBook.
• Benchchem. (n.d.). Comparative Analysis of Dodecanediol Isomers: A Guide for Researchers.
• American Chemical Society. (1996). Relative Stability of Hydrogen and Deuterium Bonds. Journal of the American Chemical Society.
• OiPub. (2005, October 5). Thermodynamic Differences Between Deuterated and Protonated Polystyrenes Evaluated Using Reversed Phase Liquid Chromatography.
• Juniper Publishers. (2017, March 27). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs.
• PubMed. (2005, May 6). Molecular differences between deuterated and protonated polystyrenes using reversed-phase high-performance liquid chromatography.
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A Researcher's Guide to Confirming Deuterium Labeling Efficiency in 1,12-dodecane-d24-diol

In the landscape of modern drug development and metabolic research, deuterium-labeled compounds are indispensable tools.[1] Their utility in pharmacokinetic studies, as internal standards for mass spectrometry, and in mechanistic investigations is well-established.[2][3][4] However, the efficacy of these applications hinges on the accurate determination of deuterium incorporation. This guide provides a comprehensive comparison of analytical methodologies for confirming the deuterium labeling efficiency in a long-chain aliphatic diol, 1,12-dodecane-d24-diol, offering field-proven insights for researchers, scientists, and drug development professionals.

The isotopic purity of a deuterated compound is a critical parameter.[5][6] For a molecule like 1,12-dodecane-d24-diol, where 24 hydrogen atoms are substituted with deuterium, even small deviations from the theoretical maximum labeling can significantly impact experimental outcomes. Therefore, robust analytical validation is not merely a quality control step but a fundamental requirement for data integrity.

This guide will compare the two primary analytical techniques for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS). We will delve into the theoretical underpinnings of each method, provide detailed experimental protocols, and present a comparative analysis of their strengths and limitations in the context of quantifying high levels of deuteration in a long-chain aliphatic molecule.

Comparing the Titans: NMR vs. Mass Spectrometry

The choice between NMR and MS for determining deuterium labeling efficiency is not always straightforward. Each technique offers unique advantages and is susceptible to different potential interferences. A combined approach, leveraging the strengths of both, often provides the most comprehensive and validated results.[2][7]

Feature	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Principle	Measures the magnetic properties of atomic nuclei. ¹H NMR detects residual protons, while ²H NMR directly detects deuterium.	Measures the mass-to-charge ratio of ions, allowing for the differentiation of isotopologues based on mass.
Strengths	- Provides site-specific information on deuterium incorporation. - ¹H NMR is highly sensitive for detecting small amounts of residual protons. - Quantitative NMR (qNMR) can provide high accuracy.[8]	- High sensitivity, requiring very small sample amounts.[5][6] - Provides the distribution of isotopologues (e.g., d23, d22, etc.). - High-resolution MS (HRMS) offers excellent mass accuracy.[5][6]
Limitations	- Lower sensitivity compared to MS. - ²H NMR signals can be broad, affecting resolution.[9][10] - Complex spectra for molecules with many similar proton environments.	- Does not inherently provide site-specific information. - Potential for H/D back-exchange in the ion source. - Complex data analysis for highly deuterated compounds due to isotopic distribution.
Best For	- Confirming the absence of protons at specific sites. - Orthogonal validation of MS data.	- Rapidly assessing overall isotopic enrichment. - Quantifying the distribution of different isotopologues.

Experimental Protocols: A Step-by-Step Approach

To ensure the trustworthiness of our findings, the following protocols are designed as self-validating systems, incorporating internal checks and best practices.

Workflow for Determining Deuterium Labeling Efficiency

Caption: Workflow for Deuterium Labeling Analysis.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for analyzing volatile and semi-volatile compounds like 1,12-dodecanediol.[7] It provides both separation and mass analysis, which is crucial for obtaining clean mass spectra.

Rationale for Experimental Choices:

• Derivatization: 1,12-dodecanediol has two hydroxyl groups that make it polar and less volatile. Silylation with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is performed to increase its volatility and improve its chromatographic behavior.

• Electron Ionization (EI): EI is a hard ionization technique that causes fragmentation. While this can complicate the molecular ion region, the resulting fragmentation pattern can provide structural confirmation.

• High-Resolution Mass Spectrometry (HRMS): HRMS is essential for accurately determining the mass of each isotopologue and resolving potential isobaric interferences.[5][6]

Step-by-Step Methodology:

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 1 mg of 1,12-dodecane-d24-diol into a GC vial.

  • Add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature before analysis.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet Temperature: 280°C.

  • Oven Program: 100°C hold for 2 min, ramp at 10°C/min to 300°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Mass Spectrometer: High-resolution TOF or Orbitrap mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-600.

• Data Analysis and Isotopic Enrichment Calculation:

  • Identify the peak corresponding to the bis-TMS derivative of 1,12-dodecanediol.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion cluster.

  • Calculate the isotopic enrichment using the relative abundances of the isotopologue peaks.[11][12] A simplified formula for calculating the deuterium enrichment is:

    %D = (Σ [Intensity of Deuterated Isotopologue * Number of Deuterium Atoms]) / (Total Number of Labeling Sites * Σ [Intensity of all Isotopologues]) * 100

    Note: This calculation should be corrected for the natural abundance of ¹³C and other isotopes.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides invaluable information about the chemical environment of nuclei. For deuterium labeling, both ¹H and ²H NMR are highly informative.[2][13]

Rationale for Experimental Choices:

• ¹H NMR: This is the most direct way to observe any residual, non-deuterated sites. The absence of signals where protons would normally appear is a strong indicator of successful deuteration.[14]

• ²H NMR: This technique directly detects the deuterium nuclei, confirming their presence in the molecule.[9][10] The chemical shifts in ²H NMR are identical to those in ¹H NMR, simplifying spectral interpretation.

• Internal Standard: A non-deuterated internal standard with a known concentration is crucial for quantitative analysis in ¹H NMR.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of 1,12-dodecane-d24-diol in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • For quantitative ¹H NMR, add a known amount of an internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene).

• NMR Instrumentation and Parameters:

  • Spectrometer: Bruker Avance III 500 MHz or equivalent, equipped with a broadband probe.

  • ¹H NMR:

    • Pulse Program: Standard single-pulse experiment (zg30).

    • Relaxation Delay (D1): 5 times the longest T₁ of the signals of interest (typically 10-30 s for quantitative analysis).

    • Number of Scans: 16 or more for good signal-to-noise.

  • ²H NMR:

    • Pulse Program: Standard single-pulse experiment.

    • Relaxation Delay (D1): 1-2 seconds.

    • Number of Scans: 128 or more due to the lower sensitivity of the deuterium nucleus.

• Data Analysis:

  • ¹H NMR: Integrate the signals of any residual protons and compare them to the integral of the known internal standard to calculate the percentage of non-deuterated sites.

  • ²H NMR: Observe the signals corresponding to the deuterated positions. The presence of these signals confirms deuterium incorporation.

Comparative Data and Interpretation

The following table presents hypothetical data for a batch of 1,12-dodecane-d24-diol, illustrating how to interpret and compare the results from both techniques.

Analytical Method	Parameter Measured	Result	Interpretation
GC-MS	Isotopic Enrichment	98.5%	The overall deuterium incorporation is high.
Isotopologue Distribution	d24: 85%, d23: 10%, d22: 4%,	The majority of the molecules are fully deuterated, with minor populations of less-deuterated species.
¹H NMR	Residual -CH₂- Protons	0.8%	A small amount of residual protons is present, consistent with the MS data.
Residual -OH Protons	Not quantifiable (exchangeable)	The hydroxyl protons will exchange with any trace water in the solvent.
²H NMR	Deuteron Signals	Signals observed at expected chemical shifts	Confirms the presence of deuterium at the aliphatic positions.

Logical Framework for Data Validation

Caption: Data Validation Flowchart.

Conclusion: A Synergistic Approach for Unquestionable Confidence

Confirming the deuterium labeling efficiency of highly deuterated molecules like 1,12-dodecane-d24-diol requires a meticulous and multi-faceted analytical approach. While mass spectrometry provides a rapid and sensitive measure of overall isotopic enrichment and the distribution of isotopologues, NMR spectroscopy offers the definitive, site-specific confirmation of deuterium incorporation.

By employing both GC-MS and NMR spectroscopy, researchers can create a self-validating system that provides a comprehensive and trustworthy assessment of deuterium labeling efficiency. This dual-pronged strategy ensures the quality and reliability of the deuterated standard, which is paramount for the integrity of subsequent research in drug metabolism, pharmacokinetics, and other critical areas of scientific investigation. The experimental protocols and data interpretation frameworks provided in this guide are designed to empower researchers to confidently and accurately characterize their deuterated compounds.

References

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed.[Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. ResearchGate.[Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods (RSC Publishing).[Link]

• Perdeuterated N-Alkanes for Improved Data Processing in Thermal Desorption Gas chromatography/mass Spectrometry I. Retention Indices for Identification. PubMed.[Link]

• Determination of the enrichment of isotopically labelled molecules by mass spectrometry. PubMed.[Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.[Link]

• Isotopic enrichment calculator from mass spectra. GitHub.[Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Almac Group.[Link]

• Detection of deuterium labelling by two-dimensional 1H,13C nuclear magnetic resonance shift correlation with 2H decoupling. Canadian Journal of Chemistry.[Link]

• Hydrogen (Proton, Deuterium and Tritium) NMR. University of Ottawa.[Link]

• Quantification Challenges for Atom Probe Tomography of Hydrogen and Deuterium in Zircaloy-4. PubMed.[Link]

• Determination of the enrichment of isotopically labelled molecules by mass spectrometry. ResearchGate.[Link]

• Deuterium NMR. Wikipedia.[Link]

• Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). Study Mind.[Link]

• Process for producing dodecane-1,12-diol by reduction of lauryl lactone produced from the oxidation of cyclododecanone.

• One-dimensional 13C NMR and HPLC-1H NMR techniques for observing carbon-13 and deuterium labelling in biosynthetic studies. ResearchGate.[Link]

• Gas chromatography-mass spectrometry (GC-MS) results from deuterium... ResearchGate.[Link]

• Determination of Deuterium Isotope Ratios by Quantitative 2 H NMR Spectroscopy: the ERETIC Method As a Generic Reference Signal. ResearchGate.[Link]

• Quantification challenges for atom probe tomography of hydrogen and deuterium in Zircaloy-4. ResearchGate.[Link]

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. MDPI.[Link]

• Variations in GC–MS Response Between Analytes and Deuterated Analogs. ResearchGate.[Link]

• CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac.[Link]

• Production of 1-Dodecanol, 1-Tetradecanol, and 1,12-Dodecanediol Through Whole-Cell Biotransformation in Escherichia Coli. PubMed.[Link]

• differences & similarities of 1H & 13C NMR spectroscopy. YouTube.[Link]

• Spectroscopy 13C NMR and 1H NMR. Mesbah Energy.[Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PMC.[Link]

• 1,12-Dodecanediol production by fed-batch culture in a 5-liter bioreactor. ResearchGate.[Link]

• How can I figure out the percentage of deuterium incorporation in product? ResearchGate.[Link]

• D2O Labeling to Measure Active Biosynthesis of Natural Products in Medicinal Plants. PMC.[Link]

• Improving the Quantification of Deuterium in Zirconium Alloy Atom Probe Tomography Data Using Existing Analysis Methods. ResearchGate.[Link]

• Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene. PMC.[Link]

• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. Beilstein Journal of Organic Chemistry.[Link]

• Deuterium‐and tritium‐labelled compounds: applications in the life sciences. University of Strathclyde.[Link]

• Using LA-ICP-MS for the determination of deuterium in an effort to analyze water absorption by thin polymer films. reposiTUm.[Link]

• Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. MDPI.[Link]

• Deuterium Labeling Reaction. Chem-Station Int. Ed.[Link]

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• 10. Deuterium NMR - Wikipedia [en.wikipedia.org]
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Technical Comparison Guide: Mass Fragmentation of 1,12-Dodecane-d24-diol vs. Standard 1,12-Dodecanediol

Executive Summary

This technical guide compares the mass spectrometric behavior of 1,12-Dodecanediol (Native) and its perdeuterated analog, 1,12-Dodecane-d24-diol (IS) . The deuterated analog serves as a gold-standard Internal Standard (IS) for quantitative bioanalysis and metabolic flux studies.

Key Technical Insight: While the primary application of 1,12-dodecane-d24-diol is to normalize ionization variability in LC-MS/GC-MS, the deuterium isotope effect introduces distinct mass shifts (+24 Da for the molecular ion) and alters fragmentation kinetics. Crucially, the d24-analog exhibits a slight retention time shift (eluting earlier) compared to the native diol on reverse-phase columns, a phenomenon critical for setting integration windows.

Chemical Identity & Physical Properties[1][2]

Feature	Standard 1,12-Dodecanediol	1,12-Dodecane-d24-diol
CAS Number	5675-51-4	N/A (Analog specific)
Formula		*
Molecular Weight	202.34 g/mol	~226.48 g/mol (+24 Da)
C-H Bonds	24 Protium (H)	24 Deuterium (D)
Hydroxyl Protons	2 Protium (Exchangeable)	2 Protium (Exchangeable)
Lipophilicity	LogP ~ 3.5	Slightly lower (C-D bond is shorter/less polarizable)

*Note: The hydroxyl protons (-OH) are typically exchangeable with the solvent. In protic solvents (MeOH/H2O), they remain H. In deuterated solvents (MeOD), they become D, shifting MW to ~228.

Mass Spectrometry Fragmentation Analysis

Ionization & Stability (Expertise & Experience)

Direct Analysis (EI-MS): Long-chain diols are thermally labile. Under Electron Ionization (70 eV), the molecular ion (

) is often weak or absent due to rapid dehydration.

• Native:

  is rarely seen; the highest mass clusters appear at ( ) and ( ).

• d24-Analog: The C-D bond is stronger than the C-H bond (Primary Kinetic Isotope Effect), often resulting in a slightly more stable molecular ion or altered fragmentation ratios.

Fragmentation Pathways (Mechanism)

The fragmentation is dominated by

-cleavage and dehydration .

• -Cleavage (Characteristic Alcohol Ion):

  • Native: Cleavage adjacent to the hydroxyl group yields the hydroxymethyl cation (

    ) at .

  • d24-Analog: The carbon backbone is deuterated (

    ). Cleavage yields at . This +2 Da shift is diagnostic.

• Hydrocarbon Backbone Fragmentation:

  • Native: Sequential loss of

    units leads to clusters at . The base peak is typically ( ).

  • d24-Analog: Fragments retain the deuterium label. The equivalent to

    is .

    • Calculation:

      .

    • Shift: The base peak shifts from 55 to 62 .

• Water Loss (Dehydration):

  • Native: Loss of

    (18 Da).

  • d24-Analog: Mechanism involves 1,4-elimination extracting a backbone hydrogen. Since the backbone is

    , the leaving neutral species is HDO (19 Da).

  • Result: The

    peak shifts from to ( ).

Comparative Fragmentation Table (EI 70 eV)

Fragment Type	Native (m/z)	d24-Analog (m/z)	Mass Shift ( )
Molecular Ion ( )	202 (Trace)	226 (Trace)	+24
	184 ( )	207 ( )	+23
	166	188 ( )	+22
Base Peak (Hydrocarbon)	55 ( )	62 ( )	+7
-Cleavage	31 ( )	33 ( )	+2

Fragmentation Pathway Diagram

The following diagram visualizes the parallel fragmentation pathways.

Caption: Parallel fragmentation pathways of Native vs. d24-Dodecanediol showing characteristic mass shifts.

Experimental Protocol: Self-Validating Comparison

To reliably compare these compounds, one must account for the poor gas chromatographic behavior of free diols. This protocol uses Silylation (TMS derivatization) , which is the industry standard for diol analysis.

Reagents & Preparation

• Solvent: Pyridine (anhydrous).

• Derivatizing Agent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Internal Standard: 1,12-dodecane-d24-diol (10 µg/mL).

Step-by-Step Workflow

• Aliquot: Transfer 50 µL of sample (containing native diol) and 50 µL of d24-IS solution into a GC vial.

• Dry: Evaporate to dryness under Nitrogen stream at 40°C.

• Derivatize: Add 50 µL Pyridine and 50 µL BSTFA+TMCS.

• Incubate: Cap and heat at 60°C for 30 minutes. (Ensures complete silylation of both -OH groups).

• Analyze: Inject 1 µL into GC-MS (Splitless).

Data Interpretation (TMS Derivatives)

Derivatization adds two TMS groups (

), adding Da.

• Native-di-TMS MW:

  Da.

• d24-di-TMS MW:

  Da.

• Key Fragment (m/z 73): Both will show

  ( ), which is non-specific.

• Key Fragment (m/z 147): Both will show

  (Rearrangement of two TMS groups).

• Quantitation Ions: Use the

  ion (Loss of methyl from TMS) for high specificity.

  • Native:

    .

  • d24-Analog:

    .

Chromatographic Isotope Effect

A critical "gotcha" in this analysis is the retention time difference.[1]

• Observation: The perdeuterated d24-analog will elute earlier than the native diol.

• Mechanism: The C-D bond is slightly shorter and has a smaller molar volume than the C-H bond, reducing Van der Waals interactions with the stationary phase (C18 or GC non-polar phases).

• Impact: In high-resolution GC, the

  can be 2-5 seconds. Ensure your integration windows are wide enough to capture the earlier eluting d24 peak.

References

• NIST Mass Spectrometry Data Center. "1,12-Dodecanediol Mass Spectrum." NIST Chemistry WebBook, SRD 69. [Link]

• Turowski, M., et al. (2003). "Deuterium isotope effects on hydrophobic interaction chromatography of fatty acids." Journal of Chromatography A. [Link]

• McLafferty, F. W. "Interpretation of Mass Spectra." University Science Books. (Standard reference for alpha-cleavage mechanisms).

Sources

• 1. researchgate.net [researchgate.net]

Technical Comparison Guide: Vibrational Spectroscopy of 1,12-Dodecane-d24-diol

Executive Summary

This guide provides a technical analysis of 1,12-dodecane-d24-diol (CAS: 1219802-88-6), a fully deuterated alkyl chain diol, contrasting it with its non-deuterated analog, 1,12-dodecanediol .

The primary utility of 1,12-dodecane-d24-diol lies in the C-D vibrational isolation phenomenon. By shifting the alkyl stretching frequencies into the "silent region" of the biological infrared spectrum (2000–2300 cm⁻¹), this isotopologue serves as an interference-free probe for membrane dynamics, metabolic tracing, and complex mixture analysis where C-H overlap is prohibitive.

Fundamental Principles & Isotopic Shift Logic

The substitution of hydrogen (

) with deuterium ( or D) alters the reduced mass ( ) of the oscillating bond without significantly changing the electronic force constant ( ). This results in a predictable frequency downshift, described by the harmonic oscillator approximation:

For a C-H vs. C-D bond:

This shift moves the intense alkyl signals away from the crowded 2800–3000 cm⁻¹ region, creating a distinct spectral window for analysis.

Visualization: Isotopic Shift Mechanism

Figure 1: Mechanistic impact of deuterium substitution on vibrational frequency. The increased mass of deuterium lowers the vibrational frequency while the electronic environment (force constant) remains constant.

Comparative Spectral Analysis

The following data compares the vibrational modes of the protonated (H-form) and deuterated (D-form) diols. Note that in 1,12-dodecane-d24-diol , the hydroxyl protons are not deuterated, preserving the O-H stretch frequency.

Table 1: Key Vibrational Assignments (FTIR/Raman)

Vibrational Mode	1,12-Dodecanediol (H-Form)	1,12-Dodecane-d24-diol (D-Form)	Shift Factor ( )	Notes
(O-H)	3300–3400 cm⁻¹ (Broad)	3300–3400 cm⁻¹ (Broad)	~1.0	No Shift. Hydroxyls are protonated. Broadening indicates H-bonding.
(C-H) / (C-D)	2915–2925 cm⁻¹	2190–2220 cm⁻¹	~1.33	Primary diagnostic band for D-form.
(C-H) / (C-D)	2845–2855 cm⁻¹	2080–2100 cm⁻¹	~1.36	Symmetric stretch; sharp and distinct.
(CH₂) Scissoring	1460–1470 cm⁻¹	1050–1100 cm⁻¹	~1.35	D-scissoring often overlaps with C-O stretches.
(C-O) Stretch	1050–1060 cm⁻¹	1040–1060 cm⁻¹	~1.0	Minimal shift, but coupling with CD₂ bending may alter peak shape.
Fingerprint Progression	720–1000 cm⁻¹	500–800 cm⁻¹	Variable	Wagging/twisting modes shift significantly; complex to assign.

Critical Insight: The absence of peaks in the 2800–3000 cm⁻¹ region for the pure D-form is a primary purity indicator. Any residual signal here indicates incomplete deuteration or protonated impurities.

Experimental Protocols

To ensure reproducible data, strictly controlled sample preparation is required. 1,12-dodecane-d24-diol is a solid at room temperature (MP ~78–82°C).

Protocol A: Attenuated Total Reflectance (ATR-FTIR)

Best for rapid quality control and solid-state conformation analysis.

• Crystal Selection: Use a Diamond or ZnSe ATR crystal. Diamond is preferred for hardness and chemical resistance.

• Background: Collect a 64-scan background of the clean crystal.

• Sample Loading: Place ~2 mg of solid diol onto the crystal.

• Compression: Apply high pressure using the anvil clamp. Crucial: Ensure uniform contact to avoid "weak contact" spectral artifacts (e.g., distorted peak ratios).

• Acquisition:

  • Resolution: 4 cm⁻¹[1][2]

  • Scans: 64–128 (Signal-to-noise improves with

    )

  • Range: 4000–600 cm⁻¹

• Validation: Verify the presence of the doublet at ~2100/2200 cm⁻¹ and the absence of significant peaks at 2900 cm⁻¹.

Protocol B: Variable Temperature Analysis (Membrane Mimicry)

Used to study phase transitions (Gel

Liquid Crystalline).

• Cell Prep: Place the sample between two CaF₂ windows (transparent to IR down to ~1000 cm⁻¹) with a 12 µm spacer.

• Heating Ramp: Heat from 25°C to 90°C at 2°C/min.

• Monitoring: Track the

  (C-D) peak position (approx. 2090 cm⁻¹).

  • Solid Phase: Sharp, narrow peak.

  • Liquid Phase: Peak broadens and shifts to higher frequency (~2–4 cm⁻¹ shift) due to increased gauche conformers.

Visualization: Experimental Workflow

Figure 2: Standardized workflow for spectroscopic validation of deuterated diols.

Applications in Drug Development[3]

A. Membrane Probe (The "Silent Region" Advantage)

In drug delivery studies, researchers often need to track a lipid or surfactant within a complex protein/lipid bilayer matrix.

• Problem: Proteins and natural lipids dominate the C-H stretching region (2800–3000 cm⁻¹).

• Solution: 1,12-dodecane-d24-diol acts as a "stealth" probe. Its C-D signals (2100–2200 cm⁻¹) appear in a spectral region where proteins and endogenous lipids are transparent.

• Outcome: Allows for precise determination of the probe's location (hydrophobic core vs. interface) based on the C-D peak width and position.

B. Internal Standard for Quantitation

Due to the distinct spectral bands, the d24-diol can be spiked into biological samples as an internal standard for quantitative Raman microscopy.

• Protocol: Spike sample with known concentration of d24-diol. Normalize the analyte signal against the integrated area of the C-D band (2100–2200 cm⁻¹).

References

• NIST Chemistry WebBook. 1,12-Dodecanediol Spectral Data.[2] National Institute of Standards and Technology.[2][3][4] [Link]

• Lewis, R.N. et al. (1991). An infrared spectroscopic study of specifically deuterated fatty-acyl methyl groups in phosphatidylcholine liposomes. Biochimica et Biophysica Acta (BBA). [Link]

• Mantsch, H.H. & McElhaney, R.N. (1991). Phospholipid phase transitions in model and biological membranes as studied by infrared spectroscopy. Chemistry and Physics of Lipids. [Link]

• Ma, G. et al. (2025). 2D IR Spectroscopy of the C-D stretching vibration. ResearchGate. [Link]

Sources

• 1. sites.pitt.edu [sites.pitt.edu]
• 2. 1,12-Dodecanediol [webbook.nist.gov]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. 1,12-Dodecanediol [webbook.nist.gov]

verifying isotopic enrichment levels in 1,12-dodecane-d24-diol batches

Technical Guide: Verification of Isotopic Enrichment in 1,12-Dodecane-d24-diol

Executive Summary

The verification of 1,12-dodecane-d24-diol (

) presents a unique analytical challenge. Unlike small metabolic tracers, this long-chain amphiphile requires a dual-method approach to certify "d24" status. While manufacturers often claim >98% isotopic enrichment, atom % deuterium (global enrichment) and isotopologue distribution (spectral purity) are distinct metrics.

This guide establishes a self-validating workflow combining Quantitative Residual Proton NMR (qH-NMR) for global enrichment and High-Resolution Mass Spectrometry (HRMS) for isotopologue specificity. Reliance on a single method (e.g., GC-MS alone) is discouraged due to derivatization-induced scrambling and lack of sensitivity to high-mass isotopologues.

The Challenge: Why "d24" is Difficult to Verify

1,12-Dodecane-d24-diol is a "hard" target for verification due to three factors:

• Signal Dilution: The molecule has 24 deuterated sites. A 99% enrichment claim means 1% of protons remain distributed across those 24 sites. Detecting these trace protons requires high dynamic range.

• Exchangeable Protons: The two hydroxyl (-OH) protons are not deuterated in the "d24" specification. They exchange with solvent protons, complicating mass spectral interpretation unless strictly controlled.

• Solubility: The long alkyl chain reduces solubility in standard polar NMR solvents (

  ), while non-polar solvents ( ) can cause signal overlap with the critical methylene regions.

Comparative Analysis of Verification Methods

Feature	Method A: qH-NMR (Residual Proton)	Method B: HRMS (Direct Infusion)	Method C: GC-MS
Primary Output	Global Atom % D (Average enrichment)	Isotopologue Distribution (d24 vs. d23, d22)	Retention Time & Fragmentation
Sensitivity	Moderate (Requires >5 mg sample)	Extreme (Picogram levels)	High
Destructive?	No (Recoverable)	Yes (Trace amount)	Yes
Bias Risk	Low (Direct observation of H)	Medium (Ionization suppression differences)	High (Derivatization required; thermal degradation)
Verdict	GOLD STANDARD for Purity	GOLD STANDARD for Specificity	Secondary (Qualitative only)

Detailed Protocols

Protocol A: Quantitative Residual Proton NMR (qH-NMR)

Objective: Determine the percentage of Hydrogen remaining on the carbon chain.

Principle: In a fully deuterated molecule, the

-NMR spectrum should be silent in the alkyl region (1.2–1.6 ppm). Any signal here represents "residual protium." We quantify this against an internal standard.

Materials:

• Solvent: Methanol-d4 (

  , 99.96% D) or DMSO-d6. Avoid due to water peak overlap in the aliphatic region.

• Internal Standard (IS): Maleic Acid (traceable, distinct singlet at ~6.3 ppm) or Dimethyl sulfone (

  ).

• Instrument: 600 MHz NMR (preferred) or 400 MHz with high scan count.

Workflow:

• Preparation: Weigh ~10 mg of 1,12-dodecane-d24-diol and ~2 mg of Internal Standard (IS) into the same vial. Record weights to 0.001 mg precision.[1]

• Solvation: Dissolve in 0.6 mL

  . Ensure complete dissolution (sonicate if necessary).

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (d1): 60 seconds (critical for accurate integration of protons with different T1s).

  • Scans: 64 or 128.

• Processing:

  • Phase and baseline correct manually.

  • Integrate the IS peak (set to defined value based on protons, e.g., 2 for Maleic acid).

  • Integrate the Residual Aliphatic Region (1.1 ppm – 1.7 ppm). Do not integrate the OH peaks or solvent residual peaks.

Calculation (Global Enrichment):

• : Integral of residual target peak.
• : Theoretical number of protons in target (24).
• : Integral of standard.
• : Number of protons in standard.

Protocol B: HRMS Isotopologue Distribution

Objective: Confirm the absence of d23, d22, and d21 species.

Principle: Mass spectrometry separates the molecule by mass-to-charge ratio (

). We look for the "Isotopic Envelope." The d24 peak should be dominant. Significant d23 (M-1) peaks indicate incomplete deuteration.

Materials:

• Instrument: Q-TOF or Orbitrap MS.

• Ionization: ESI (Negative Mode) or APCI (Positive Mode).

• Solvent: Methanol (LC-MS grade).

Workflow:

• Infusion: Direct infusion at 5-10 µL/min.

• Target Mass (Negative Mode):

  • Formula:

  • Target Ion

    :

  • Theoretical

    : ~225.33 (Check exact mass: ).

• Acquisition: Acquire profile data (not centroid) to visualize the peak shape.

• Analysis:

  • Identify the Base Peak (d24).

  • Look for "Pre-peaks" at

    M-1 (d23) and M-2 (d22).

  • Look for "Post-peaks" at

    M+1 (due to natural abundance).

Interpretation:

• High Quality: d24 peak is >95% relative abundance (excluding

  contribution).

• Fail: Distinct Gaussian distribution centered on d20-d22 implies a failed synthesis batch.

Visualizations

Figure 1: The Verification Decision Matrix

A logic flow for accepting or rejecting a batch based on dual-method validation.

Caption: Figure 1. Dual-stream verification workflow ensuring both average enrichment (NMR) and isotopologue specificity (HRMS).

Figure 2: NMR Signal Logic for d24 Verification

Visualizing the specific spectral regions to integrate.

Caption: Figure 2. NMR integration strategy. Red nodes indicate regions where signals must be absent or minimal for high-grade d24 material.

References

• National Institute of Standards and Technology (NIST). 1,12-Dodecanediol Mass Spectrum (Electron Ionization).[2] NIST Chemistry WebBook, SRD 69.[3] [Link]

• PubChem. 1,12-Dodecanediol Compound Summary. National Library of Medicine. [Link]

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. (General reference for qNMR methodology). [Link]

• Zhang, Y., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds... using ESI-HRMS.[4][5] Rapid Communications in Mass Spectrometry. [Link]

Sources

• 1. ethz.ch [ethz.ch]
• 2. 1,12-Dodecanediol [webbook.nist.gov]
• 3. 1,12-Dodecanediol [webbook.nist.gov]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]